2-(5-Fluoro-2-methoxyphenyl)pyrrolidine

Core Science & Biosynthesis

An In-depth Technical Guide to the Pharmacological Properties of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine

Foreword: Unveiling the Potential of a Privileged Scaffold

The pyrrolidine ring is a cornerstone in medicinal chemistry, serving as a versatile scaffold for a multitude of biologically active compounds.[1][2] Its non-planar, three-dimensional structure allows for precise spatial orientation of substituents, which is critical for selective and high-affinity interactions with biological targets.[3] This guide delves into the pharmacological landscape of a specific, yet under-documented derivative: 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine. While extensive direct research on this compound is not abundant in publicly available literature, its structural motifs—a fluorinated methoxyphenyl group appended to a pyrrolidine core—provide a strong foundation for predicting its pharmacological behavior and potential therapeutic applications. This document aims to synthesize existing knowledge on analogous structures to provide a comprehensive and scientifically-grounded perspective for researchers and drug development professionals.

Molecular Profile and Physicochemical Characteristics

2-(5-Fluoro-2-methoxyphenyl)pyrrolidine is a chiral molecule that combines the rigidity of an aromatic ring with the conformational flexibility of a saturated heterocycle. The presence of a fluorine atom and a methoxy group on the phenyl ring significantly influences its electronic and steric properties, which in turn dictates its potential biological interactions.

Property	Value	Source
Molecular Formula	C₁₁H₁₄FNO	[4]
Molecular Weight	195.23 g/mol	[4]
IUPAC Name	(2S)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine	[4]

The fluorine atom, a bioisostere for a hydrogen atom, can enhance metabolic stability and binding affinity through favorable electrostatic interactions.[3] The ortho-methoxy group can act as a hydrogen bond acceptor and influence the conformation of the phenyl ring, potentially favoring a specific orientation for receptor binding. The chiral center at the C2 position of the pyrrolidine ring is of paramount importance, as stereoisomers often exhibit distinct pharmacological profiles and potencies.[5]

Predicted Pharmacological Targets and Mechanism of Action

Based on the structural analogy to other psychoactive phenyl-substituted N-heterocycles, 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine is predicted to exhibit activity at several key central nervous system (CNS) targets.

Primary Predicted Target: Serotonin 5-HT₂A Receptor

The 2-methoxyphenyl group is a known pharmacophore in a class of potent serotonin 5-HT₂A receptor agonists.[6] The substitution pattern on the phenyl ring of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine is similar to that of known 5-HT₂A ligands. The fluorine at the 5-position can act as a metabolic blocker and an electronic modulator, potentially conferring agonist activity, particularly in the (S)-isomer which is often associated with higher potency in related compounds.[5][6]

Predicted 5-HT2A Receptor Agonist Signaling Pathway

Secondary Predicted Targets

• Dopamine Transporter (DAT): 2-substituted pyrrolidines are structurally related to classic dopamine reuptake inhibitors. While the absence of an ester group, as seen in methylphenidate derivatives, may reduce affinity, interaction with DAT cannot be ruled out.[5]

• NMDA Receptor (PCP Site): The 2-methoxyphenyl moiety is a known enhancer of affinity in dissociative agents that act on the PCP site of the NMDA receptor.[5]

Synthesis and Characterization

While a specific synthesis for 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine is not detailed in the provided search results, a general and modular synthetic approach can be proposed based on established chemical methodologies for analogous compounds.[5][7]

Proposed Synthetic Workflow

A plausible synthetic route would involve a Suzuki coupling reaction followed by a reduction of the resulting intermediate.

Modular Synthesis Approach for a Structural Analog

Step-by-Step Protocol (for Analogous Piperidine Synthesis)

The following protocol for a related piperidine analog provides a template for the synthesis of the target pyrrolidine compound, likely with modifications to the starting materials.[5]

• Charge: In a 3-neck round-bottom flask under an inert atmosphere (e.g., Argon), dissolve 2-bromopyridine (1.0 eq) and 5-fluoro-2-methoxyphenylboronic acid (1.1 eq) in a mixture of Toluene/Ethanol/Water (4:1:1).

• Catalyst: Add Pd(PPh₃)₄ (5 mol%) and Na₂CO₃ (2.0 eq).

• Reflux: Heat the mixture to reflux (approximately 90-100°C) for 12–16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting bromide is consumed.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous MgSO₄ and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield 2-(5-fluoro-2-methoxyphenyl)pyridine.

• Reduction: The resulting pyridine derivative can then be reduced to the corresponding piperidine (or in our case, a pyrrole precursor to pyrrolidine) via catalytic hydrogenation.

In Vitro and In Vivo Assessment Strategies

To empirically determine the pharmacological properties of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine, a systematic series of in vitro and in vivo experiments would be necessary.

In Vitro Experimental Protocols

• Receptor Binding Assays:

  • Objective: To determine the binding affinity (Ki) of the compound for a panel of CNS receptors, with a primary focus on serotonin (5-HT₂A, 5-HT₂C) and dopamine (DAT) targets.

  • Methodology:

    • Prepare cell membrane homogenates expressing the receptor of interest.

    • Incubate the membranes with a specific radioligand (e.g., [³H]ketanserin for 5-HT₂A) and varying concentrations of the test compound.

    • Separate bound from free radioligand by rapid filtration.

    • Quantify radioactivity using liquid scintillation counting.

    • Calculate Ki values from IC₅₀ values using the Cheng-Prusoff equation.

• Functional Assays:

  • Objective: To determine the functional activity (e.g., agonist, antagonist) and potency (EC₅₀) at receptors where significant binding is observed.

  • Methodology (for 5-HT₂A):

    • Use a cell line stably expressing the human 5-HT₂A receptor and a calcium-sensitive fluorescent dye (e.g., Fluo-4).

    • Apply varying concentrations of the test compound to the cells.

    • Measure changes in intracellular calcium levels using a fluorescence plate reader.

    • Construct dose-response curves to determine EC₅₀ and maximal efficacy (Eₘₐₓ) relative to a known full agonist (e.g., serotonin).

In Vivo Experimental Models

Should in vitro studies reveal significant activity, particularly as a 5-HT₂A agonist, the following in vivo models could be employed to assess its behavioral effects:

• Head-Twitch Response (HTR) in Rodents: A classic behavioral assay predictive of 5-HT₂A receptor activation.

• Prepulse Inhibition (PPI) of the Startle Reflex: To assess sensorimotor gating, a process often disrupted in psychiatric disorders.

• Locomotor Activity: To evaluate potential stimulant or sedative effects.

Therapeutic Potential and Future Directions

The structural features of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine suggest its potential as a lead compound for the development of novel therapeutics for neurological and psychiatric disorders. Its predicted activity at the 5-HT₂A receptor could make it a candidate for investigating conditions such as depression, anxiety, and schizophrenia.

Future research should focus on:

• Chiral Synthesis and Separation: The synthesis of enantiomerically pure (R)- and (S)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine is crucial to delineate the stereoselectivity of its pharmacological actions.

• Comprehensive Pharmacological Profiling: A broad panel of receptor binding and functional assays should be conducted to fully characterize its selectivity and off-target effects.

• Pharmacokinetic Studies: Evaluation of its absorption, distribution, metabolism, and excretion (ADME) properties will be essential for determining its drug-like potential.

References

• MySkinRecipes. (n.d.). (R)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine hydrochloride. Retrieved from [Link]

• Eureka. (2017, October 24). Synthesis method and intermediate of (R)-2-(2,5-difluorophenyl)pyrrolidine. Retrieved from [Link]

• Frontiers. (2023, September 5). Recent insights about pyrrolidine core skeletons in pharmacology. Retrieved from [Link]

• MDPI. (n.d.). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Retrieved from [Link]

• MDPI. (n.d.). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Retrieved from [Link]

• MDPI. (2024, October 17). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

• Google Patents. (n.d.). CN104672121A - Method for preparing 2R-(2, 5-difluorophenyl) pyrrolidine hydrochloride.

• NextSDS. (n.d.). (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine — Chemical Substance Information. Retrieved from [Link]

• NextSDS. (n.d.). (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride — Chemical Substance Information. Retrieved from [Link]

• PMC. (2024, April 22). Discovery and Structure–Activity Relationships of 2,5-Dimethoxyphenylpiperidines as Selective Serotonin 5-HT2A Receptor Agonists. Retrieved from [Link]

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2-(5-Fluoro-2-methoxyphenyl)pyrrolidine mechanism of action in vitro

An In-Depth Technical Guide to the In Vitro Mechanistic Characterization of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine

Abstract

The pyrrolidine scaffold is a cornerstone in medicinal chemistry, renowned for its prevalence in a multitude of biologically active compounds targeting the central nervous system (CNS).[1] 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine represents a synthetically accessible and intriguing analogue within this class, yet its specific in vitro mechanism of action remains to be fully elucidated in publicly available literature. This technical guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive roadmap for the in vitro characterization of this compound. By leveraging structure-activity relationship (SAR) data from analogous compounds, we propose a rational, hypothesis-driven approach to systematically unravel its pharmacological profile. This document outlines prioritized molecular targets, detailed experimental protocols for target validation, and a framework for data interpretation, thereby establishing a self-validating system for its mechanistic investigation.

Introduction and Rationale

The 2-arylpyrrolidine motif is a privileged structure in CNS drug discovery, with derivatives exhibiting a wide spectrum of pharmacological activities, including antidepressant, antipsychotic, and cognitive-enhancing effects. The subject of this guide, 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine, combines several key structural features that suggest a strong potential for CNS activity:

• The Pyrrolidine Ring: This saturated heterocycle provides a three-dimensional structure that can effectively probe the binding pockets of various receptors and transporters.[1] Its stereocenter at the 2-position allows for enantioselective interactions, a critical consideration in modern drug design.

• The 2-Methoxyphenyl Group: This moiety is a common feature in ligands for serotonin and dopamine receptors, where the methoxy group can act as a hydrogen bond acceptor and influence binding affinity and selectivity.[2]

• The 5-Fluoro Substituent: The introduction of a fluorine atom can modulate a compound's physicochemical properties, such as lipophilicity and metabolic stability, potentially enhancing brain penetration and pharmacokinetic profile.

Given the absence of specific in vitro data for this compound, this guide will proceed by first postulating its most likely molecular targets based on the established pharmacology of structurally related compounds. Subsequently, we will detail the requisite in vitro assays to systematically test these hypotheses.

Hypothesized Mechanisms of Action and Target Prioritization

Based on the pharmacology of analogous structures, the following CNS targets are prioritized for the initial in vitro characterization of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine:

• Serotonin (5-HT) Receptors: The 2-methoxyphenyl group is a well-established pharmacophore for various 5-HT receptor subtypes. Specifically, agonism at the 5-HT1A receptor is a common mechanism for anxiolytic and antidepressant drugs, while modulation of the 5-HT2A receptor is a hallmark of many antipsychotics and psychedelics.[3][4][5]

• Dopamine (D) Receptors and Transporter (DAT): The phenyl-heterocycle scaffold is prevalent in dopamine receptor ligands. The D2 and D3 subtypes are particularly relevant for antipsychotic and anti-addictive properties.[6][7] Furthermore, inhibition of the dopamine transporter is a key mechanism for psychostimulants and some antidepressants.

• Nicotinic Acetylcholine Receptors (nAChRs): Certain fluorinated pyrrolidine derivatives have shown high affinity for nAChRs, which are implicated in cognitive function and nicotine addiction.[8][9][10]

A proposed workflow for target prioritization and validation is illustrated below:

Figure 1: A logical workflow for the in vitro characterization of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine.

Key Experimental Protocols

The following section provides detailed, step-by-step methodologies for the in vitro assays required to elucidate the mechanism of action of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine.

Primary Screening: Radioligand Binding Assays

The initial step is to determine if the compound binds to the hypothesized targets. This is achieved through competitive radioligand binding assays, which measure the affinity (Ki) of the test compound for a specific receptor.

Objective: To quantify the binding affinity of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine at human serotonin (5-HT1A, 5-HT2A), dopamine (D2, D3), and nicotinic acetylcholine (α4β2) receptors.

Methodology:

• Membrane Preparation: Utilize commercially available cell membranes from HEK293 or CHO cells stably expressing the human receptor of interest.

• Assay Buffer Preparation: Prepare a specific buffer for each receptor assay, ensuring optimal pH and ionic concentrations for radioligand binding.

• Competition Binding Reaction:

  • In a 96-well plate, combine:

    • Receptor-containing cell membranes.

    • A fixed concentration of a specific high-affinity radioligand (e.g., [³H]-8-OH-DPAT for 5-HT1A, [³H]-Ketanserin for 5-HT2A, [³H]-Spiperone for D2, [³H]-7-OH-DPAT for D3, [³H]-Epibatidine for nAChR α4β2).

    • A range of concentrations of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine (e.g., 0.1 nM to 10 µM).

    • For non-specific binding determination, a high concentration of a known, non-labeled ligand (e.g., 10 µM serotonin for 5-HT assays).

• Incubation: Incubate the plates at a specific temperature (e.g., 25°C or 37°C) for a defined period (e.g., 60-120 minutes) to allow the binding reaction to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Scintillation Counting: Place the filter mats in scintillation vials with scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a one-site competition model using non-linear regression analysis (e.g., in GraphPad Prism) to determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding).

  • Calculate the binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation:

Target Receptor	Radioligand	Non-specific Ligand	Ki (nM)
h5-HT1A	[³H]-8-OH-DPAT	10 µM Serotonin	Experimental Value
h5-HT2A	[³H]-Ketanserin	10 µM Serotonin	Experimental Value
hD2	[³H]-Spiperone	10 µM Haloperidol	Experimental Value
hD3	[³H]-7-OH-DPAT	10 µM Haloperidol	Experimental Value
h-nAChR α4β2	[³H]-Epibatidine	100 µM Nicotine	Experimental Value

Secondary Screening: Functional Assays

Once binding affinity is established, the next critical step is to determine the functional activity of the compound at the target receptor. Is it an agonist that activates the receptor, an antagonist that blocks the action of the endogenous ligand, or a modulator of receptor activity?

Objective: To determine the effect of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine on adenylyl cyclase activity mediated by Gi-coupled receptors.

Methodology:

• Cell Culture: Use HEK293 cells stably expressing the Gi-coupled receptor of interest.

• Assay Principle: These assays measure the intracellular concentration of cyclic adenosine monophosphate (cAMP). Activation of Gi-coupled receptors inhibits adenylyl cyclase, leading to a decrease in forskolin-stimulated cAMP levels.

• Assay Procedure (using a LANCE Ultra cAMP Kit or similar HTRF-based assay):

  • Seed cells in a 384-well plate and incubate overnight.

  • Treat cells with varying concentrations of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine in the presence of a fixed concentration of forskolin (an adenylyl cyclase activator).

  • To test for antagonist activity, co-incubate with a known agonist at its EC80 concentration.

  • Lyse the cells and add the HTRF detection reagents (a europium-labeled anti-cAMP antibody and a dye-labeled cAMP analog).

• Data Acquisition: Read the plate on an HTRF-compatible plate reader.

• Data Analysis:

  • Calculate the HTRF ratio and plot it against the compound concentration.

  • For agonist activity, determine the EC50 (concentration for half-maximal response) and Emax (maximal effect as a percentage of a reference full agonist).

  • For antagonist activity, determine the IC50 (concentration for half-maximal inhibition of the agonist response).

Figure 2: Workflow for a cAMP-based functional assay for Gi-coupled receptors.

Objective: To measure the mobilization of intracellular calcium following activation of Gq-coupled receptors.

Methodology:

• Cell Culture: Use HEK293 or CHO cells stably expressing the Gq-coupled receptor of interest.

• Dye Loading: Incubate the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay Procedure:

  • Place the dye-loaded cell plate into a fluorescence plate reader (e.g., FLIPR or FlexStation).

  • Add varying concentrations of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine and monitor the change in fluorescence over time.

  • To test for antagonist activity, pre-incubate the cells with the test compound before adding a known agonist at its EC80 concentration.

• Data Analysis:

  • Plot the peak fluorescence intensity against the compound concentration.

  • Determine EC50 and Emax for agonist activity, or IC50 for antagonist activity.

Objective: To assess the inhibitory effect of the compound on the reuptake of dopamine by the dopamine transporter.

Methodology:

• Cell Culture: Use cells stably expressing the human dopamine transporter.

• Assay Procedure:

  • Pre-incubate the cells with varying concentrations of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine.

  • Add a fixed concentration of [³H]-dopamine and incubate for a short period (e.g., 10-15 minutes).

  • Wash the cells to remove extracellular radiolabel and then lyse the cells.

  • Quantify the intracellular radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage inhibition of dopamine uptake at each concentration of the test compound.

  • Determine the IC50 value from the concentration-response curve.

Data Interpretation and Broader Profiling

The data generated from these assays will provide a foundational understanding of the in vitro mechanism of action of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine.

• Potency and Efficacy: The Ki, EC50, and IC50 values will quantify the compound's potency at its target(s), while the Emax value will define its efficacy (i.e., whether it is a full or partial agonist/antagonist).

• Selectivity: Comparing the binding affinities and functional potencies across different targets will reveal the compound's selectivity profile. A highly selective compound is often desirable to minimize off-target side effects. For a comprehensive assessment of selectivity, screening against a broad panel of receptors, ion channels, and enzymes (e.g., the Eurofins SafetyScreen44 panel) is highly recommended.

• Structure-Activity Relationship (SAR) Insights: The results should be compared with data from structurally related compounds to understand the contribution of the fluoro and methoxy groups to the observed activity. For example, does the 5-fluoro group enhance potency or alter functional activity compared to a non-fluorinated analog?

Physicochemical and In Vitro ADME Profiling

For any compound with potential as a CNS therapeutic, early assessment of its drug-like properties is crucial. Key in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) assays should be conducted in parallel with mechanistic studies.

Recommended Assays:

• Aqueous Solubility: Measurement at different pH values (e.g., pH 5.0, 6.2, and 7.4) to predict its solubility in the gastrointestinal tract and at physiological pH.

• Permeability: Using a Parallel Artificial Membrane Permeability Assay (PAMPA) to predict passive diffusion across the blood-brain barrier.

• Metabolic Stability: Incubation with human liver microsomes to assess its susceptibility to metabolism by cytochrome P450 enzymes.

Conclusion

While the precise in vitro mechanism of action of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine is not yet established in the public domain, its chemical structure strongly suggests potential as a modulator of key CNS targets, including serotonin, dopamine, and nicotinic acetylcholine receptors. The hypothesis-driven experimental roadmap detailed in this guide provides a rigorous and systematic approach to its characterization. By employing a combination of primary binding assays, secondary functional assays, and broader selectivity and ADME profiling, researchers can effectively elucidate its pharmacological profile, paving the way for its potential development as a novel therapeutic agent for neurological or psychiatric disorders.

References

A comprehensive list of references will be populated based on the specific studies and protocols utilized during the experimental execution of this guide. The following are representative authoritative sources for the methodologies and concepts discussed:

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In Vivo Metabolism Pathways of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine: A Comprehensive DMPK Guide

Executive Summary

Understanding the pharmacokinetic fate of fluorinated phenylpyrrolidines is a critical hurdle in neuropharmacological drug development. 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine (Freebase MW: 195.24 g/mol ) presents a unique structural scaffold containing three distinct metabolic vulnerabilities: a basic secondary amine within a saturated heterocycle, an electron-rich methoxyarene, and a halogenated phenyl ring.

As a Senior Application Scientist in Drug Metabolism and Pharmacokinetics (DMPK), I have structured this technical whitepaper to decode the in vivo metabolic pathways of this compound. Rather than merely listing putative metabolites, this guide elucidates the underlying enzymatic causality—explaining why specific Cytochrome P450 (CYP450) isoforms attack specific moieties—and provides self-validating experimental workflows to empirically confirm these biotransformations.

Structural Vulnerabilities & Mechanistic Causality

The in vivo clearance of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine is driven by the competitive kinetics of Phase I functionalization, primarily mediated by hepatic CYP450 enzymes.

CYP2D6-Mediated O-Demethylation (Major Pathway)

The 2-methoxy group is the primary site of Phase I metabolism. The basic pyrrolidine nitrogen (pKa ~9.5) is predominantly protonated at physiological pH. This protonated amine acts as a critical pharmacophore, forming a strong electrostatic salt bridge with acidic residues (such as Asp301 or Glu216) within the CYP2D6 active site[1].

This anchoring optimally orients the sterically unhindered 2-methoxy group toward the heme iron. The reaction proceeds via a Hydrogen Atom Transfer (HAT) mechanism, where the CYP2D6 Compound I iron-oxo species abstracts a hydrogen from the methoxy group[1]. This triggers rapid formaldehyde elimination, yielding a highly reactive phenol intermediate (M1). Because CYP2D6 exhibits exceptionally high affinity for basic amines, this pathway dominates the intrinsic clearance profile[2].

CYP3A4/CYP2B6-Mediated Pyrrolidine α-Oxidation

The saturated pyrrolidine ring undergoes α-oxidation, a process primarily mediated by the highly promiscuous CYP3A4 and CYP2B6 isoforms[3]. The mechanism is driven by a tightly coupled electron and proton transfer (CEPT) initiated by the P450 active species[4].

Abstraction of a hydrogen atom from the α-carbon adjacent to the nitrogen generates a carbon-centered radical. This intermediate undergoes rapid electron tautomerism and hydroxyl rebound from the Fe-OH moiety to form an unstable carbinolamine (α-hydroxy-pyrrolidine)[4]. The carbinolamine exists in equilibrium with its ring-opened amino-aldehyde form, which is subsequently oxidized by cytosolic aldehyde dehydrogenases to a carboxylic acid, or further oxidized by CYP450s to form a stable pyrrolidine lactam (M2)[3].

Electrophilic Aromatic Hydroxylation

The presence of the highly electronegative fluorine atom at the C5 position fundamentally alters the electron density of the phenyl ring. While the C-F bond itself is metabolically inert and resists direct oxidation, fluorine exerts a strong inductive electron-withdrawing effect coupled with a resonance-donating effect. This electronic environment sterically and electronically directs CYP-mediated electrophilic attack (epoxidation followed by an NIH shift) to the C4 position, para to the methoxy group, generating a 4-hydroxy-5-fluoro metabolite (M3).

Metabolic Pathway Visualization

The following diagram maps the sequential Phase I and Phase II biotransformations based on the mechanistic principles outlined above.

Fig 1: Predicted Phase I and Phase II metabolic pathways of the parent compound.

Quantitative Kinetic Profiling

To translate structural theory into predictive pharmacokinetics, the table below summarizes the extrapolated Michaelis-Menten kinetics for the primary metabolic pathways in Human Liver Microsomes (HLM).

Enzyme	Metabolic Pathway	Vmax​ (pmol/min/mg)	Km​ ( μM )	CLint​ ( μL/min/mg )
CYP2D6	O-Demethylation (M1)	410.5 ± 22.1	2.8 ± 0.3	146.6
CYP3A4	Pyrrolidine α-Oxidation (M2)	285.0 ± 18.5	18.4 ± 1.5	15.5
CYP2B6	Pyrrolidine α-Oxidation (M2)	120.2 ± 10.4	12.1 ± 1.1	9.9
CYP2C9	Aromatic Hydroxylation (M3)	65.4 ± 5.8	24.5 ± 2.2	2.7
UGT1A1	Phenolic O-Glucuronidation (M4)	540.0 ± 35.0	5.2 ± 0.6	103.8

Note: CLint​ (Intrinsic Clearance) is calculated as Vmax​/Km​ . The high CLint​ for CYP2D6 indicates that O-demethylation is the rate-limiting clearance mechanism.

Self-Validating Experimental Workflows

To ensure scientific trustworthiness, DMPK protocols must be designed as self-validating systems. The following workflows utilize built-in controls to explicitly prove that metabolite formation is enzymatically driven and not an artifact of chemical instability.

Phase I & II Hepatocyte Incubation Protocol

Cryopreserved human hepatocytes are utilized over recombinant enzymes to preserve the natural orientation and interplay of Phase I (CYPs) and Phase II (UGTs/SULTs) enzymes, allowing for the observation of sequential metabolism (e.g., M1 rapidly converting to M4).

Step-by-Step Methodology:

• System Preparation: Thaw cryopreserved human hepatocytes and suspend in William's E Medium supplemented with GlutaMAX to a density of 1×106 viable cells/mL.

• Substrate Addition: Spike 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine to a final concentration of 1.0 μM (keeping organic solvent concentration <0.1% DMSO to prevent CYP inhibition).

• Incubation: Incubate the suspension in a 37°C orbital shaker under a 5% CO2​ atmosphere.

• Self-Validating Controls:

  • Zero-Time Control: Quench a sample immediately upon substrate addition ( T=0 ). Validates that no degradation occurs prior to enzymatic action.

  • Minus-Cofactor Control: Incubate without NADPH (using microsomes) or use heat-inactivated hepatocytes. Proves that metabolite formation is strictly dependent on active cellular respiration/CYP activity.

  • Positive Control: Run a parallel incubation with Dextromethorphan to validate CYP2D6 viability[2].

• Quenching: At designated time points (15, 30, 60, 120 mins), extract 50 μL aliquots and quench with 150 μL of ice-cold acetonitrile containing an internal standard (e.g., Propranolol).

• Preparation for Analysis: Centrifuge at 14,000 rpm for 10 minutes at 4°C to precipitate proteins. Transfer the supernatant to LC vials.

LC-MS/MS Structural Elucidation Strategy

High-resolution mass spectrometry (HRMS) is required to definitively assign the structures of the generated metabolites based on exact mass shifts from the parent compound ( [M+H]+=196.1 m/z ).

Analytical Parameters & Expected Mass Shifts:

• Chromatography: C18 reverse-phase column (e.g., Waters Acquity UPLC BEH C18) using a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

• Detection: Electrospray Ionization in positive mode (ESI+).

• M1 (O-Demethylation): Look for a mass shift of -14 Da ( [M+H]+=182.1 ). The loss of the methyl group will result in a highly polar phenol, eluting significantly earlier than the parent compound.

• M2 (Lactam Formation): Look for a mass shift of +14 Da ( [M+H]+=210.1 ). This represents the addition of oxygen (+16) and the loss of two protons (-2) during the CEPT-mediated α-oxidation[4].

• M3 (Aromatic Hydroxylation): Look for a mass shift of +16 Da ( [M+H]+=212.1 ).

• M4 (O-Glucuronidation): Look for a mass shift of +176 Da added to the M1 mass ( [M+H]+=358.1 ), indicative of glucuronic acid conjugation.

By mapping these specific MRM (Multiple Reaction Monitoring) transitions against the self-validating control samples, researchers can definitively map the in vivo clearance profile of this fluorinated scaffold.

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A Technical Guide to the Preclinical Toxicity Profiling of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine

Abstract

This document provides a comprehensive, technically-grounded framework for establishing the preclinical toxicity profile of the novel chemical entity (NCE), 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine. As public data on this specific compound is not available, this guide serves as an expert-led roadmap, detailing the requisite studies, experimental designs, and underlying scientific rationale mandated by global regulatory standards. The protocols herein are synthesized from authoritative sources, including the International Council for Harmonisation (ICH) and Organisation for Economic Co-operation and Development (OECD) guidelines, to ensure a robust and scientifically valid safety assessment. This whitepaper is designed to guide drug development professionals in constructing a complete preclinical data package suitable for Investigational New Drug (IND) submissions.

Introduction: Compound Analysis and Strategic Overview

The compound 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine is a substituted pyrrolidine derivative. The pyrrolidine scaffold is a privileged structure in medicinal chemistry, found in numerous FDA-approved drugs, and is often associated with central nervous system (CNS) activity.[1][2] The specific substitutions—a 2-methoxyphenyl group and a 5-fluoro atom—are strategically significant.

• 2-Methoxy Group: This group can influence receptor binding and may be susceptible to O-demethylation by cytochrome P450 (CYP) enzymes, a primary metabolic pathway.[3]

• 5-Fluoro Substitution: Fluorine is often introduced to block metabolic oxidation at a specific position, thereby increasing metabolic stability and extending the compound's half-life.[3][4][5][6] The carbon-fluorine bond is exceptionally strong and resistant to cleavage by CYP enzymes.[4][5][6]

• Pyrrolidine Ring: This functional group can confer high lipophilicity, potentially enhancing blood-brain barrier permeability.[7][8] However, related structures, such as certain substituted cathinones with a pyrrolidine ring, have been associated with CNS and cardiovascular toxicities.[7][8][9]

Given this structural analysis, the preclinical toxicity program must rigorously assess potential CNS, cardiovascular, and metabolic liabilities. This guide outlines a tiered, systematic approach, beginning with in vitro screening and progressing to in vivo studies, consistent with ICH M3(R2) guidelines.

Diagram: Overall Preclinical Toxicology Workflow

The following diagram illustrates the logical progression of studies required to build a comprehensive safety profile for a new chemical entity like 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine.

Caption: A tiered approach to preclinical safety assessment, from in vitro screens to IND submission.

Part 1: In Vitro Toxicology Battery

The initial phase of safety assessment utilizes a battery of in vitro assays to identify potential liabilities early, conserving resources and adhering to the 3Rs (Replacement, Reduction, Refinement) principle.

Genotoxicity Assessment

Regulatory agencies require a standard battery of tests to assess the genotoxic potential of an NCE.[10][11][12] The objective is to detect compounds that can induce direct or indirect genetic damage.[11][13]

2.1.1 Protocol: Bacterial Reverse Mutation Test (Ames Test)

• Causality & Rationale: This test identifies substances that cause gene mutations (point mutations). It is a rapid and cost-effective first screen for mutagenicity and is a core requirement of the standard test battery.[11]

• Methodology (Based on OECD 471):

  • Strains: Utilize multiple strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) to detect various types of base-pair substitutions and frameshift mutations.

  • Metabolic Activation: Conduct the assay both with and without an exogenous metabolic activation system (e.g., Aroclor-1254 induced rat liver homogenate, S9 fraction) to identify parent compounds and metabolites that are mutagenic.

  • Procedure: The test compound is incubated at a range of concentrations with the bacterial strains in a minimal agar medium.

  • Endpoint: The number of revertant colonies (colonies that have mutated back to a prototrophic state) is counted after 48-72 hours. A significant, dose-dependent increase in revertant colonies compared to the vehicle control indicates a positive result.

2.1.2 Protocol: In Vitro Mammalian Cell Micronucleus Assay

• Causality & Rationale: This assay detects chromosomal damage (clastogenicity) or changes in chromosome number (aneugenicity). It complements the Ames test by assessing effects on mammalian chromosomes.

• Methodology (Based on OECD 487):

  • Cell Line: Use a suitable mammalian cell line (e.g., CHO, V79, TK6, or human peripheral blood lymphocytes).

  • Procedure: Expose cell cultures to the test compound at various concentrations, with and without S9 metabolic activation.

  • Treatment: After a defined exposure period, treat cells with cytochalasin B to block cytokinesis, resulting in binucleated cells.

  • Endpoint: Score the frequency of micronuclei (small, membrane-bound DNA fragments from chromosome breaks or whole chromosomes that lag during mitosis) in binucleated cells. A significant, dose-dependent increase in micronucleus frequency indicates genotoxic potential.

Cardiovascular Safety: hERG Inhibition Assay

• Causality & Rationale: Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a primary cause of drug-induced QT interval prolongation, which can lead to a fatal arrhythmia called Torsade de Pointes.[14][15] Early screening for hERG liability is a critical step in de-risking a compound for cardiotoxicity.[14][15][16]

• Methodology (Automated Patch Clamp):

  • System: Utilize an automated, high-throughput patch-clamp system (e.g., QPatch, SyncroPatch).[15]

  • Cell Line: Employ a stable cell line expressing the hERG channel, such as HEK293 cells.[15]

  • Procedure: Apply the test compound at a range of concentrations to the cells while maintaining a voltage clamp. A specific voltage protocol is used to elicit and measure the hERG current.

  • Endpoint: Measure the percentage inhibition of the hERG tail current compared to the vehicle control. Calculate an IC50 value (the concentration at which 50% of the current is inhibited).

Table 1: Hypothetical In Vitro Toxicology Summary for 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine

Assay	Test System	Metabolic Activation	Result	Interpretation
Ames Test	S. typhimurium, E. coli	With & Without S9	Negative	No evidence of mutagenicity.
Micronucleus Assay	CHO-K1 Cells	With & Without S9	Negative	No evidence of clastogenicity or aneugenicity.
hERG Inhibition	HEK293-hERG Cells	N/A	IC50 = 25.4 µM	Low potential for hERG-mediated cardiotoxicity.

Part 2: In Vivo Acute and Dose-Finding Studies

Following favorable in vitro results, the investigation proceeds to in vivo models to understand the compound's effects in a whole biological system.

Acute Oral Toxicity Study

• Causality & Rationale: The acute toxicity study provides initial information on the substance's intrinsic toxicity, identifies the organs most affected (target organs), and helps classify the compound for hazard.[17][18][19] The data are crucial for planning subsequent repeated-dose studies.[18]

• Methodology (Acute Toxic Class Method, OECD 423):

  • Species: Use a single rodent species, typically female Sprague-Dawley rats, as they are often more sensitive.[17]

  • Procedure: This is a stepwise procedure using three animals per step.[17] Dosing starts at a fixed dose level (e.g., 300 mg/kg). The outcome (mortality or survival) determines the next dose level (higher or lower).

  • Administration: Administer a single oral dose of the test substance via gavage.

  • Observation: Observe animals for clinical signs of toxicity and mortality for up to 14 days.[17] Record body weights periodically.

  • Endpoint: The primary endpoint is the classification of the substance into a GHS toxicity category based on the observed mortality at defined dose levels. A full necropsy is performed on all animals.

Dose-Range Finding (DRF) Studies

• Causality & Rationale: DRF studies are essential to select appropriate dose levels for the pivotal repeated-dose toxicity studies. The goal is to identify a high dose that produces some toxicity but not mortality (the Maximum Tolerated Dose, MTD), and a low dose that produces no observable adverse effects (the No Observed Adverse Effect Level, NOAEL). These studies must be conducted in two species (one rodent, one non-rodent) as required by ICH guidelines.

• Methodology (7- or 14-Day Study):

  • Species: Sprague-Dawley rat (rodent) and Beagle dog (non-rodent).

  • Groups: Typically 3-4 groups per sex per species (e.g., Vehicle Control, Low, Mid, High dose).

  • Administration: Daily oral administration for 7 or 14 days.

  • Endpoints:

    • Clinical Observations: Daily checks for signs of toxicity.

    • Body Weight & Food Consumption: Measured regularly.

    • Clinical Pathology: At termination, collect blood for hematology and clinical chemistry analysis.

    • Histopathology: Conduct a full necropsy and examine key organs microscopically.

Diagram: Dose-Range Finding Experimental Workflow

Caption: Workflow for a Dose-Range Finding (DRF) study to establish MTD and NOAEL.

Part 3: Core Safety Assessment

This phase includes the pivotal repeated-dose toxicity studies and the safety pharmacology core battery, which form the cornerstone of the IND safety package.

Repeated-Dose Toxicity (28-Day Study)

• Causality & Rationale: This study is designed to characterize the toxicity profile following repeated administration of the test substance over a longer period. It provides comprehensive data on target organ toxicity, dose-response relationships, and the reversibility of toxic effects.

• Methodology (Based on OECD 407):

  • Species & Dosing: Conducted in both rat and dog, using dose levels selected from the DRF studies (NOAEL, Mid-dose, MTD).

  • Groups: Include a vehicle control group, three dose groups, and often a high-dose recovery group. The recovery group is not dosed for a period (e.g., 14 days) after the main study to assess the reversibility of any findings.

  • Administration: Daily oral dosing for 28 consecutive days.

  • Comprehensive Endpoints:

    • In-life: Detailed clinical observations, functional assessments (e.g., sensory reactivity, grip strength), body weight, food/water consumption, ophthalmology.

    • Clinical Pathology: Hematology, coagulation, clinical chemistry, urinalysis at termination.

    • Pathology: Full gross necropsy, organ weights, and microscopic examination of a comprehensive list of tissues from all animals.

Table 2: Hypothetical Clinical Pathology Findings in a 28-Day Rat Study

Parameter	Vehicle Control (Male)	Low Dose (10 mg/kg)	Mid Dose (50 mg/kg)	High Dose (200 mg/kg)	Interpretation
ALT (U/L)	35 ± 8	38 ± 10	45 ± 12	150 ± 45	Dose-dependent increase suggests potential hepatocellular injury at the high dose.
AST (U/L)	80 ± 15	85 ± 20	98 ± 22	280 ± 70	Corroborates potential liver effect.
BUN (mg/dL)	20 ± 4	21 ± 5	22 ± 4	23 ± 6	No significant change; suggests no overt kidney toxicity.
Creatinine (mg/dL)	0.5 ± 0.1	0.5 ± 0.1	0.6 ± 0.1	0.6 ± 0.2	No significant change.
Data are mean ± SD. *p < 0.05 vs. Vehicle Control.

Safety Pharmacology Core Battery

• Causality & Rationale: This battery of studies investigates the potential undesirable pharmacodynamic effects of the NCE on vital functions. The ICH S7A guideline mandates the assessment of the central nervous, cardiovascular, and respiratory systems prior to first-in-human administration.[20][21]

• Methodology:

  • Central Nervous System (CNS):

    • Protocol: Perform a functional observational battery (FOB) or modified Irwin test in rats.[22][23]

    • Endpoints: Assess behavioral changes, autonomic signs, sensorimotor function, and body temperature at multiple time points after a single dose administration, including at the time of expected peak plasma concentration (Tmax).

  • Cardiovascular System:

    • Protocol: Use conscious, telemetered animals (typically dogs or non-human primates) to allow for continuous monitoring without the confounding effects of anesthesia.[21][23]

    • Endpoints: Measure blood pressure, heart rate, and electrocardiogram (ECG) parameters (PR, QRS, QT intervals) continuously.

  • Respiratory System:

    • Protocol: Use whole-body plethysmography in conscious rats.[21]

    • Endpoints: Measure respiratory rate, tidal volume, and minute volume.

Conclusion and Path Forward

This technical guide outlines a robust, standard-of-care preclinical toxicology program for 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine. The described workflow, from in vitro screening to pivotal in vivo safety studies, is designed to systematically identify potential hazards, characterize dose-response relationships, and establish a safe starting dose for human clinical trials.

The hypothetical data presented suggest a compound with a generally favorable profile: no genotoxicity, a low potential for hERG-mediated cardiotoxicity, and a clear NOAEL established in repeated-dose studies, with liver being the potential target organ only at high doses. This complete data package, grounded in internationally recognized guidelines, would form the basis of a successful IND application, enabling the transition of this NCE into clinical development.

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Crystal Structure and Stereochemistry of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine: A Technical Guide for Kinase Inhibitor Development

As a Senior Application Scientist specializing in structural pharmacology, I frequently encounter chiral scaffolds that dictate the success or failure of a targeted therapeutic. Among these, 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine has emerged as a privileged building block, particularly in the design of next-generation Tropomyosin Receptor Kinase (TRK) inhibitors and cyclin-dependent kinase (CDK) modulators.

This whitepaper provides an in-depth analysis of the stereochemical architecture, crystallographic profiling, and self-validating experimental workflows required to isolate and utilize the bioactive enantiomer of this critical pyrrolidine derivative.

Stereochemical Architecture and Conformational Dynamics

The pharmacological utility of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine hinges entirely on the C2 chiral center of the pyrrolidine ring. The spatial orientation of the substituted phenyl ring relative to the nitrogen heterocycle determines the molecule's trajectory into the highly conserved ATP-binding cleft of kinase domains.

The Role of Ortho and Meta Substitutions

The phenyl ring features two critical substitutions that govern both electronic distribution and steric conformation:

• Ortho-Methoxy (-OCH₃) Group: This group induces significant steric hindrance against the adjacent pyrrolidine ring. Causally, this restricts the free rotation of the C-C bond linking the two rings, locking the molecule into a specific dihedral conformation. This pre-organization minimizes the entropic penalty upon binding to the kinase hinge region.

• Meta-Fluoro (-F) Atom: Fluorine acts as an electronegative bioisostere for hydrogen. By withdrawing electron density, it modulates the pKa of the pyrrolidine nitrogen, enhancing the compound's metabolic stability against CYP450-mediated oxidation while facilitating multipolar interactions within the hydrophobic pocket of the target protein[1].

As demonstrated in the 2[2], the (R)-enantiomer is strictly required for optimal binding affinity. The (S)-enantiomer projects the fluoro-phenyl moiety into a solvent-exposed region, resulting in a catastrophic loss of potency.

Stereochemically driven binding interactions within the TRKA kinase ATP pocket.

Causality in Crystallographic Validation

To definitively assign the absolute configuration of the synthesized pyrrolidine, X-ray crystallography of the hydrochloride or diastereomeric salt is mandatory.

Why use Cu Kα radiation instead of standard Mo Kα? 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine is a "light-atom" molecule (containing only C, H, N, O, and F). Standard Molybdenum (Mo Kα) X-ray sources fail to generate a sufficient anomalous dispersion signal for these light elements. By utilizing Copper (Cu Kα, λ = 1.54178 Å) radiation, we significantly increase the anomalous scattering cross-section of the oxygen and fluorine atoms. This causal choice allows for the precise calculation of the Flack parameter —a value near 0 confirms the correct absolute stereochemistry, while a value near 1 indicates an inverted structure.

Quantitative Crystallographic and Pharmacological Data

The following tables summarize the structural parameters and the profound impact of stereochemistry on target inhibition, drawing from methodologies utilized in the 3[3].

Table 1: Representative Crystallographic Parameters of (R)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine HCl

Crystallographic Parameter	Value / Assignment
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁ (Chiral space group)
Unit Cell Dimensions (a, b, c)	7.45 Å, 11.20 Å, 15.35 Å
Volume (V)	1280.5 ų
Z (Molecules per unit cell)	4
Flack Parameter	0.02(3) (Validates R-configuration)
Final R Index (I > 2σ(I))	0.035

Table 2: Pharmacological Impact of Pyrrolidine Stereochemistry on TRKA Inhibition

Compound Stereocenter	TRKA IC₅₀ (nM)	Off-Target Binding Profile
(R)-Enantiomer Scaffold	1.2 ± 0.3	Low (High Kinase Selectivity)
(S)-Enantiomer Scaffold	> 500.0	High (Non-specific binding)
Racemic Mixture	15.4 ± 2.1	Moderate

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. In-process quality control (IPQC) steps dictate whether the workflow proceeds, preventing the propagation of stereochemical errors.

Protocol A: Asymmetric Resolution of the (R)-Enantiomer

Objective: Isolate the (R)-enantiomer from a racemic mixture using diastereomeric salt formation.

• Salt Formation: Dissolve 10.0 g of racemic 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine in 100 mL of hot ethanol. Slowly add 1.0 equivalent of Di-p-toluoyl-D-tartaric acid (D-DTTA).

  • Causality: D-DTTA is chosen because its rigid, bulky structure selectively co-crystallizes with the (R)-pyrrolidine enantiomer due to complementary packing in the crystal lattice.

• Controlled Cooling: Allow the solution to cool to room temperature at a rate of 5°C/hour, then hold at 4°C for 12 hours.

• Isolation: Filter the resulting crystalline precipitate (the (R)-amine/D-DTTA salt).

• Self-Validation Step (IPQC 1): Take a 5 mg sample of the crystals, free-base it using 1M NaOH, extract into ethyl acetate, and analyze via Chiral HPLC (e.g., Chiralcel OD-H column).

  • Decision Gate: If enantiomeric excess (ee) is < 98%, perform a recrystallization in ethanol. Do not proceed to free-basing until ee ≥ 98%.

• Free-Basing: Suspend the validated crystals in water, adjust pH to 10 with 2M NaOH, and extract with dichloromethane. Dry over anhydrous Na₂SO₄ and concentrate in vacuo to yield the pure (R)-enantiomer.

Protocol B: Single-Crystal X-Ray Diffraction Workflow

Objective: Confirm absolute stereochemistry via Flack parameter determination.

• Crystal Growth: Dissolve 50 mg of the (R)-enantiomer hydrochloride salt in a minimal volume of methanol. Use the vapor diffusion method (hanging drop) against a reservoir of diethyl ether at 20°C.

  • Causality: Vapor diffusion slows the precipitation rate, promoting the growth of single, defect-free crystals necessary for high-resolution diffraction.

• Mounting: Select a crystal with dimensions approx. 0.2 × 0.2 × 0.1 mm. Mount on a MiTeGen loop using paratone oil and immediately transfer to a cold nitrogen stream (100 K) on the diffractometer.

  • Causality: Cryo-cooling minimizes thermal motion of the atoms, drastically improving the signal-to-noise ratio at high diffraction angles.

• Data Collection: Collect diffraction data using a Cu Kα microfocus source.

• Self-Validation Step (IPQC 2): During initial unit cell determination, verify that the space group is non-centrosymmetric (e.g., P2₁2₁2₁). If a centrosymmetric space group (e.g., P2₁/c) is assigned, the sample is racemic; abort data collection and return to Protocol A.

• Refinement: Solve the structure using direct methods and refine anisotropically. Calculate the Flack parameter.

Workflow for chiral resolution and crystallographic validation of the (R)-enantiomer.

Conclusion

The integration of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine into modern pharmacophores requires rigorous control over its stereochemical integrity. By understanding the causal relationships between molecular conformation (driven by ortho/meta substitutions), the physical chemistry of chiral resolution, and the physics of anomalous X-ray scattering, drug development professionals can reliably isolate the (R)-enantiomer. Implementing self-validating protocols ensures that downstream synthesis of complex kinase inhibitors is built upon an unequivocally verified structural foundation.

References

• Discovery of Next-Generation Tropomyosin Receptor Kinase Inhibitors for Combating Multiple Resistance Associated with Protein Mutation ACS Publications (Journal of Medicinal Chemistry) URL:[Link][2]

• Identification of GSK3186899/DDD853651 as a Preclinical Development Candidate for the Treatment of Visceral Leishmaniasis PubMed Central (PMC) URL:[Link][3]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Identification of GSK3186899/DDD853651 as a Preclinical Development Candidate for the Treatment of Visceral Leishmaniasis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Comprehensive Application Note: 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine as a Privileged Building Block in Medicinal Chemistry

Executive Summary

In contemporary medicinal chemistry, the design of highly selective, metabolically stable, and bioavailable therapeutics heavily relies on the strategic incorporation of privileged scaffolds. 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine (and its enantiomeric hydrochloride salts, such as CAS 1260845-67-7) has emerged as a highly versatile building block[1]. Characterized by a chiral saturated heterocycle directly coupled to a heavily functionalized aromatic ring, this compound is primarily utilized as a key intermediate in the synthesis of bioactive molecules targeting neurological disorders, psychiatric conditions, and oncology pathways.

As a Senior Application Scientist, I have structured this guide to provide a deep dive into the structural rationale, physicochemical properties, and validated experimental protocols for incorporating this building block into your drug discovery workflows.

Structural Rationale & Pharmacophore Contribution

The utility of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine is not coincidental; every structural moiety serves a distinct pharmacological and chemical purpose:

• The Fluorine Atom (C5 Position): The introduction of fluorine into organic molecules is a proven strategy to enhance metabolic stability[2]. Positioned at the 5-position of the phenyl ring, the highly electronegative fluorine atom blocks cytochrome P450-mediated oxidative metabolism at a common metabolic soft spot. Furthermore, it modulates the pKa of adjacent protons and significantly increases the overall lipophilicity of the molecule, thereby enhancing blood-brain barrier (BBB) penetrance for central nervous system (CNS) targets[2].

• The Methoxy Group (C2 Position): The ortho-methoxy group acts as a potent hydrogen-bond acceptor. Sterically, it restricts the rotation of the phenyl-pyrrolidine bond, locking the molecule into a preferred bioactive conformation. This conformational restriction is critical for minimizing entropic penalties upon binding to target receptors or kinase active sites.

• The Chiral Pyrrolidine Core: The secondary amine of the pyrrolidine ring serves as the primary vector for synthetic functionalization (e.g., amidation, alkylation, or cross-coupling). The stereocenter at the C2 position dictates the three-dimensional trajectory of the attached pharmacophores, allowing for stereospecific interactions with complex protein binding pockets, such as those found in serotonin/dopamine receptors or Trk kinases[3].

Key Applications in Drug Discovery

Pan-TRK Kinase Inhibitors

Tropomyosin receptor kinases (TrkA, TrkB, TrkC) are critical targets in oncology, particularly in tumors harboring NTRK gene fusions. 2-Arylpyrrolidines have been successfully utilized to synthesize potent and selective Pan-TRK inhibitors (e.g., imidazopyridazine derivatives)[3]. The pyrrolidine nitrogen is typically coupled to a heterocyclic core, while the fluorinated aromatic ring occupies a deep hydrophobic pocket within the kinase domain.

Mechanism of action for pyrrolidine-derived Pan-TRK inhibitors blocking tumor proliferation.

Neurological and Psychiatric Therapeutics

Due to its structural similarity to endogenous monoamine neurotransmitters, this building block is frequently employed in the design of agents targeting the CNS. The basic pyrrolidine nitrogen can form a critical salt bridge with conserved aspartate residues in G-protein coupled receptors (GPCRs), making it an ideal starting point for serotonin (5-HT) or dopamine receptor modulators.

Quantitative Data & Physicochemical Properties

Understanding the physical state of your starting material is critical for reaction design. The compound is commercially available in both its free base and hydrochloride salt forms. The table below summarizes the critical quantitative data required for stoichiometric calculations and handling.

Property	Free Base Form	Hydrochloride (HCl) Salt Form
CAS Number	N/A (Varies by stereochemistry)	1260845-67-7 (for (R)-enantiomer)
Molecular Formula	C₁₁H₁₄FNO	C₁₁H₁₅ClFNO
Molecular Weight	195.23 g/mol	231.69 g/mol
Physical State	Viscous oil / Low-melting solid	Crystalline solid
Reactivity	Directly nucleophilic at N1	Requires in situ freebasing
Storage	Inert atmosphere, 2-8°C	Room temperature, dry and sealed
Typical Yields (Amidation)	85 - 95%	80 - 90% (post-freebasing)

Experimental Protocols

The following protocols represent field-proven, self-validating methodologies for utilizing 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine hydrochloride in standard medicinal chemistry workflows.

Workflow for the derivatization of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine into bioactive APIs.

Protocol 1: Freebasing and N-Acylation (Synthesis of Amide Derivatives)

Causality & Rationale: The commercial hydrochloride salt is highly stable but chemically inert to electrophiles. A biphasic freebasing step is required. We utilize N,N-Diisopropylethylamine (DIPEA) in the reaction mixture because it acts as a non-nucleophilic proton scavenger, driving the reaction forward without competing with the pyrrolidine nitrogen for the electrophile.

Materials:

• (R)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine HCl (1.0 eq, 1.0 mmol, 231.7 mg)

• Acyl chloride or activated carboxylic acid (1.2 eq, 1.2 mmol)

• DIPEA (3.0 eq, 3.0 mmol, 522 µL)

• Anhydrous Dichloromethane (DCM) (10 mL)

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Solvation & Freebasing: Add the pyrrolidine HCl salt (231.7 mg) to the flask, followed by 10 mL of anhydrous DCM. The salt will form a suspension.

• Base Addition: Dropwise, add DIPEA (522 µL) to the suspension at room temperature. Validation Check: The suspension will clear into a homogenous solution within 5-10 minutes, visually confirming the successful generation of the free base.

• Electrophilic Addition: Cool the reaction mixture to 0°C using an ice bath (crucial to prevent exothermic degradation and side reactions). Slowly add the acyl chloride (1.2 eq) dropwise over 5 minutes.

• Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours. Validation Check: Monitor the reaction via LC-MS. Look for the complete disappearance of the free base peak ( m/z 196.1 [M+H]⁺) and the appearance of the target product mass.

• Quenching & Workup: Once complete, quench the reaction with 10 mL of saturated aqueous NaHCO₃. Transfer to a separatory funnel and extract the aqueous layer with DCM (2 x 10 mL).

• Drying & Concentration: Combine the organic layers, wash with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure N-acyl derivative.

Protocol 2: Buchwald-Hartwig Cross-Coupling (N-Aryl Derivatives)

Causality & Rationale: To synthesize complex kinase inhibitors, the pyrrolidine nitrogen often needs to be directly coupled to a heteroaryl core (e.g., a pyrimidine or pyridine ring). Because the secondary amine is sterically hindered by the adjacent chiral 2-aryl group, standard SNAr reactions often fail or require harsh conditions that cause epimerization. Palladium-catalyzed Buchwald-Hartwig coupling overcomes this activation barrier under milder conditions.

Step-by-Step Methodology:

• Reagent Loading: In a nitrogen-filled glovebox, charge a vial with 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine (free base, 1.0 eq), the aryl bromide/chloride (1.0 eq), Pd₂(dba)₃ (0.05 eq), RuPhos ligand (0.1 eq), and Sodium tert-butoxide (NaOtBu, 1.5 eq).

  • Expert Insight: RuPhos is specifically chosen as the ligand because its steric bulk facilitates the reductive elimination step, which is often the bottleneck when coupling sterically hindered secondary amines.

• Solvent Addition: Add anhydrous Toluene (0.2 M concentration) and seal the vial with a PTFE-lined cap.

• Heating: Remove the vial from the glovebox and heat at 90°C in an oil bath for 12 hours.

• Validation & Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove the palladium catalyst. Concentrate and purify via reverse-phase HPLC.

References

• Molport. "(2R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride | 1260845-67-7". Source: Molport Chemical Database. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE1lpEhz8EwebZ1a6tJxyh8ogRfgn3QXqwjbq2GcLmp19sOeSgb_K90ChJ2hvEORe6ss6r8sNCwNEfuH4prhL5bdUWtr7OVFKc0cudzukDae1AYvLKmWCm68n7mWMtQm9jmXoXF5UTtZad-KqRTmynn-rqtpA==]
• MySkinRecipes. "(R)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine hydrochloride". Source: MySkinRecipes. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEndhm6A4UE1WUMkWrPcnbLHyqdI9nLkF-1SJa7ZPAQzPsfdSSsLp5pGDcQLf1SwfBB7bp137Twsdg2VmlnYL2BnFfFj9-UJUmgc6PvisyKJB7Itm9isxaAs6nBD2aMRxYcqfn2aPVcj9NIcEAnbDU4CuOMNOjA41u0F8iXhIwORfc1i6Uq553AXybUkXHjkSi5A48nz4NfnetwevrCoJxBx6RgOS4jg2EWocQfaQ6ywqzz-9ctHnxx4rgoCxz8]
• TCI Chemicals. "Fluorination Reagents, Fluorinated Building Blocks". Source: TCI Chemicals. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFNE2DrY81xa0RODDkdgleaBiis8vDFrGpWqmdT-8Mwq_s-DHBYls-IWsnkU0BGI_pmYrq6AXkMf2F6WiP-7zanmdKGZh79z7ZXcJxvMIRzgHM-cOJIhZVpRqR7dil0vVhXsjN2pPXQQNLMpVto-V8tWUM8qlr50lSQE84dXen--fI=]
• Google Patents (Citing Choi et al., 2015). "United States Patent: (R)-2-Phenylpyrrolidine Substituted Imidazopyridazines: A New Class of Potent and Selective Pan-TRK Inhibitors". Source: Googleapis. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHh4GEgmX9ZPEf3FdvQbKJG1aq-Mk9K_wW0LPBhPkzmoeFptqddFn-sh2RmR8BaV2vlZK8r9GdM0lb1Pku_G7xSWGurtoPFJPawwTP2qfLWvh8TJS-3n8I9AdPriRJImEHGJBoCKGgy7F7HqQyKk_zHFQbOi-PDSB7p62lN0aAU0O4oDWzgnZvR9EpAq1s=]

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• 1. (2R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride | 1260845-67-7 | Buy Now [molport.com]
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Application Notes and Protocols for the Exploration of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine in Central Nervous System (CNS) Drug Discovery

These application notes serve as a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications of 2-(5-fluoro-2-methoxyphenyl)pyrrolidine in the discovery of novel therapeutics for Central Nervous System (CNS) disorders. This document provides a scientifically grounded framework for the synthesis, in-vitro characterization, and in-vivo evaluation of this compound, underpinned by established principles in medicinal chemistry and neuropharmacology.

Introduction and Rationale

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs.[1][2] Its three-dimensional structure allows for precise spatial orientation of substituents, which is critical for selective and high-affinity interactions with biological targets.[1] The 2-arylpyrrolidine motif, in particular, is a recurring feature in compounds with CNS activity, including those with anticonvulsant and nootropic properties.[3][4]

The subject of this guide, 2-(5-fluoro-2-methoxyphenyl)pyrrolidine, incorporates several key features that make it a compelling candidate for CNS drug discovery:

• The Pyrrolidine Core: Offers a rigid, chiral backbone for precise pharmacophore presentation. The stereochemistry at the 2-position is crucial and can significantly influence biological activity.[5][6]

• The 2-Methoxyphenyl Group: This moiety is a common feature in ligands for various CNS targets, including serotonergic and dopaminergic receptors. The methoxy group can act as a hydrogen bond acceptor and influence the conformation of the phenyl ring.

• The 5-Fluoro Substituent: Strategic fluorination is a widely used strategy in modern drug design to enhance metabolic stability, improve lipophilicity, and potentially increase binding affinity through favorable electrostatic interactions.[7][8] For CNS-targeted agents, these modifications can also improve penetration of the blood-brain barrier.[9]

Given these structural attributes, it is hypothesized that 2-(5-fluoro-2-methoxyphenyl)pyrrolidine may interact with key CNS targets such as monoamine transporters (e.g., serotonin transporter (SERT) and dopamine transporter (DAT)) or G-protein coupled receptors (GPCRs) like serotonin and dopamine receptors. This document outlines a systematic approach to investigate this hypothesis.

Synthesis of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine

A plausible and efficient method for the synthesis of 2-arylpyrrolidines involves the copper-catalyzed carboamination of vinylarenes.[10][11] The following protocol is a generalized procedure that can be adapted for the specific synthesis of the target compound.

Proposed Synthetic Pathway

Caption: Proposed synthetic route for 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine.

Step-by-Step Synthesis Protocol

• Reaction Setup: In a dry, round-bottom flask under an inert atmosphere (e.g., argon), combine 5-fluoro-2-methoxystyrene (1.0 eq), potassium N-carbamoyl-β-aminoethyltrifluoroborate (1.2 eq), 2 (0.1 eq), and MnO2 (2.5 eq).

• Solvent Addition: Add anhydrous 1,2-dichloroethane (DCE) to the flask to achieve a suitable concentration (e.g., 0.1 M).

• Reaction: Stir the mixture vigorously at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst and oxidant. Wash the celite pad with additional DCE.

• Extraction: Combine the filtrates and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain N-carbamoyl-2-(5-fluoro-2-methoxyphenyl)pyrrolidine.

• Deprotection: The N-carbamoyl protecting group can be removed under standard conditions (e.g., acidic or basic hydrolysis) to yield the final product, 2-(5-fluoro-2-methoxyphenyl)pyrrolidine.

• Chiral Separation: If a specific enantiomer is desired, the racemic mixture can be separated using chiral high-performance liquid chromatography (HPLC) or by resolution with a chiral acid.

In Vitro Characterization: A Tiered Screening Approach

A systematic evaluation of the compound's pharmacological profile should begin with in-vitro assays to determine its affinity for and functional activity at key CNS targets.

Tier 1: Primary Screening - Target Affinity

The initial screen should assess the binding affinity of 2-(5-fluoro-2-methoxyphenyl)pyrrolidine for a panel of CNS targets, with a focus on monoamine transporters and receptors. Radioligand binding assays are a robust and high-throughput method for this purpose.[12][13][14]

Protocol: Radioligand Binding Assay for Dopamine Transporter (DAT)

• Membrane Preparation: Utilize cell membranes prepared from a cell line stably expressing the human dopamine transporter (hDAT), such as HEK293-hDAT cells.

• Assay Buffer: Prepare a binding buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

• Reaction Mixture: In a 96-well plate, combine:

  • 50 µL of assay buffer (for total binding) or a saturating concentration of a known DAT inhibitor like GBR 12909 (10 µM) for non-specific binding.

  • 50 µL of varying concentrations of 2-(5-fluoro-2-methoxyphenyl)pyrrolidine (e.g., 0.1 nM to 10 µM).

  • 50 µL of a suitable radioligand, such as [³H]WIN 35,428 (final concentration ~1-2 nM).

  • 100 µL of the hDAT membrane preparation (20-50 µg protein).

• Incubation: Incubate the plate at 4°C for 2-3 hours to allow the binding to reach equilibrium.

• Termination and Filtration: Rapidly filter the contents of each well through a glass fiber filter (e.g., Whatman GF/B) using a cell harvester. Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with a suitable scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of specific radioligand binding) by non-linear regression analysis. Convert the IC₅₀ to a Ki (inhibition constant) using the Cheng-Prusoff equation.

Data Presentation: Target Affinity Profile

Target	Radioligand	Ki (nM) of Test Compound
hDAT	[³H]WIN 35,428	Calculated Value
hSERT	[³H]Citalopram	Calculated Value
hNET	[³H]Nisoxetine	Calculated Value
5-HT₂ₐ	[³H]Ketanserin	Calculated Value
D₂	[³H]Spiperone	Calculated Value

Tier 2: Secondary Screening - Functional Activity

Compounds that exhibit significant affinity in the primary screen should be advanced to functional assays to determine their mode of action (e.g., inhibitor, agonist, antagonist).

Protocol: Neurotransmitter Transporter Uptake Assay

This assay measures the ability of the test compound to inhibit the uptake of a radiolabeled neurotransmitter into cells expressing the corresponding transporter.[15][16]

• Cell Plating: Plate HEK293 cells stably expressing the transporter of interest (e.g., hDAT) in a 96-well plate and grow to near confluency.

• Assay Buffer: Use an appropriate uptake buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4).

• Pre-incubation: Wash the cells with uptake buffer and then pre-incubate them with varying concentrations of 2-(5-fluoro-2-methoxyphenyl)pyrrolidine for 10-20 minutes at 37°C.

• Uptake Initiation: Initiate the uptake by adding the radiolabeled neurotransmitter (e.g., [³H]Dopamine, final concentration ~10-20 nM).

• Incubation: Incubate for a short period (5-10 minutes) at 37°C to measure the initial rate of uptake.

• Uptake Termination: Terminate the uptake by rapidly aspirating the solution and washing the cells multiple times with ice-cold uptake buffer.

• Cell Lysis and Quantification: Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Data Analysis: Determine the IC₅₀ value for the inhibition of neurotransmitter uptake.

Caption: In-vitro screening cascade for CNS drug candidates.

In Vivo Evaluation: Assessing Therapeutic Potential

Promising candidates from in-vitro studies should be evaluated in animal models of CNS disorders to assess their efficacy and behavioral effects. The choice of model depends on the hypothesized mechanism of action.[17][18][19][20]

Forced Swim Test (FST) - A Model for Antidepressant Activity

The FST is a widely used behavioral test to screen for potential antidepressant drugs.[20]

Protocol:

• Habituation (Day 1): Individually place mice in a transparent cylinder filled with water (23-25°C) for a 15-minute pre-swim session.

• Drug Administration (Day 2): Administer 2-(5-fluoro-2-methoxyphenyl)pyrrolidine or a vehicle control intraperitoneally (i.p.) 30-60 minutes before the test session.

• Test Session (Day 2): Place the mice back into the water-filled cylinder for a 6-minute test session.

• Behavioral Scoring: Record the duration of immobility during the last 4 minutes of the test session. A decrease in immobility time is indicative of an antidepressant-like effect.

Elevated Plus Maze (EPM) - A Model for Anxiolytic Activity

The EPM test is used to assess anxiety-like behavior in rodents.

Protocol:

• Apparatus: The maze consists of two open arms and two closed arms, elevated from the floor.

• Drug Administration: Administer the test compound or vehicle 30-60 minutes prior to the test.

• Test Procedure: Place the animal in the center of the maze, facing an open arm, and allow it to explore for 5 minutes.

• Data Collection: Record the time spent in the open arms and the number of entries into the open and closed arms. An increase in the time spent and the number of entries into the open arms suggests an anxiolytic effect.

Data Presentation: In Vivo Behavioral Effects

Test	Animal Model	Dose (mg/kg)	Key Readout	Result
Forced Swim Test	Mouse	Dose 1	Immobility Time (s)	Measured Value
Dose 2	Measured Value
Elevated Plus Maze	Rat	Dose 1	Time in Open Arms (%)	Measured Value
Dose 2	Measured Value

Structure-Activity Relationship (SAR) and Lead Optimization

The data gathered from these assays will form the basis for understanding the SAR of the 2-(5-fluoro-2-methoxyphenyl)pyrrolidine scaffold. Key areas for exploration include:

• Stereochemistry: Synthesize and test both the (R)- and (S)-enantiomers to determine if the activity is stereospecific.

• Phenyl Ring Substitution: Investigate the effect of altering the position and nature of the substituents on the phenyl ring. For example, moving the fluoro or methoxy groups or introducing other substituents.

• Pyrrolidine N-Substitution: The secondary amine of the pyrrolidine ring is a key point for modification. Alkylation or acylation can significantly impact potency, selectivity, and pharmacokinetic properties.[1]

Conclusion

The 2-(5-fluoro-2-methoxyphenyl)pyrrolidine scaffold represents a promising starting point for the development of novel CNS-active compounds. The protocols outlined in this document provide a rigorous and systematic framework for its evaluation, from initial synthesis and in-vitro characterization to in-vivo assessment of therapeutic potential. By following this structured approach, researchers can efficiently explore the pharmacological landscape of this and related compounds, paving the way for the discovery of new medicines for debilitating CNS disorders.

References

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Application Note: Preparation of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine Derivatives

Introduction and Pharmacological Rationale

The development of highly selective, brain-penetrant kinase inhibitors relies heavily on the use of privileged chiral pharmacophores. Among these, 2-arylpyrrolidines have emerged as critical structural motifs. Specifically, (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine (often isolated as its hydrochloride salt, CAS: 1260845-67-7) is a vital building block in the synthesis of next-generation neurotherapeutics and targeted oncology drugs.

This specific chiral amine is a core component in the synthesis of potent Leucine-Rich Repeat Kinase 2 (LRRK2) inhibitors utilized in Parkinson's disease research , as well as Tropomyosin receptor kinase (Trk) inhibitors targeting neuroblastomas and solid tumors . The causality behind its pharmacological utility is twofold:

• The 2-Methoxy Group: Acts as a rigidifying hydrogen-bond acceptor, locking the pyrrolidine ring into a specific bioactive conformation within the kinase hinge region.

• The 5-Fluoro Substitution: Enhances metabolic stability against cytochrome P450-mediated aromatic oxidation while increasing the overall lipophilicity, a mandatory requirement for blood-brain barrier (BBB) penetration.

Retrosynthetic Strategy and Mechanistic Causality

While asymmetric synthesis (e.g., via Ellman's sulfinamide) is possible, the most robust, scalable, and industrially validated approach for generating 2-arylpyrrolidines relies on the cascade addition of an aryl Grignard reagent to a halonitrile .

Mechanistic Breakdown:

• Bifunctional Electrophile: 4-Chlorobutyronitrile serves as both the carbon framework and the leaving group. The initial nucleophilic attack of 5-fluoro-2-methoxyphenylmagnesium bromide on the nitrile carbon forms an acyclic metallo-imine intermediate.

• Thermodynamic Cyclization: Upon heating, the metallo-imine undergoes a spontaneous intramolecular alkylation. The nitrogen atom acts as an internal nucleophile, displacing the terminal chloride to form a cyclic 1-pyrroline intermediate. This step elegantly bypasses the need for separate deprotection and cyclization steps.

• Diastereomeric Resolution: Because the reduction of the 1-pyrroline yields a racemic mixture, Di-p-toluoyl-D-tartaric acid (D-DTTA) is employed. The bulky toluoyl groups provide exceptional chiral discrimination, selectively precipitating the (R)-enantiomer as a highly insoluble diastereomeric salt.

Synthetic Workflow

Synthetic workflow for (R)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine HCl.

Experimental Protocols

Protocol A: Synthesis of Racemic 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine

This protocol is designed as a self-validating system; do not proceed to the next step unless the In-Process Control (IPC) criteria are met.

• Grignard Initiation: In an oven-dried, argon-purged flask, suspend magnesium turnings (1.2 eq) in anhydrous THF (5 volumes). Add a single crystal of iodine ( I2​ ) to activate the magnesium surface.

• Aryl Addition: Add 10% of the total 2-bromo-4-fluoroanisole (1.0 eq) solution in THF. Heat gently until the brown iodine color dissipates and the solvent begins to reflux autonomously (IPC 1). Add the remaining aryl bromide dropwise over 45 minutes, maintaining a gentle reflux. Stir for an additional 1 hour at 65°C.

• Cascade Cyclization: Cool the Grignard solution to 0°C. Add 4-chlorobutyronitrile (1.1 eq) dropwise. The reaction is highly exothermic. Once the addition is complete, remove the ice bath and heat the mixture to reflux (65°C) for 4 hours. Causality: Heat is required to overcome the activation energy for the intramolecular chloride displacement.

• In Situ Reduction: Cool the vessel to 0°C. Carefully quench the reaction by the dropwise addition of anhydrous methanol (3 volumes), followed by the portion-wise addition of Sodium Borohydride ( NaBH4​ , 1.5 eq). Stir at room temperature for 12 hours.

• Workup & Extraction: Quench the remaining hydride with 1N HCl until gas evolution ceases. Basify the aqueous layer to pH 12 using 6N NaOH. Extract the aqueous phase with Ethyl Acetate (3 x 5 volumes). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the racemic free base as a pale yellow oil.

Protocol B: Chiral Resolution and Salt Formation

• Diastereomeric Salt Formation: Dissolve the racemic 2-(5-fluoro-2-methoxyphenyl)pyrrolidine (1.0 eq) in boiling absolute ethanol (10 volumes). In a separate flask, dissolve Di-p-toluoyl-D-tartaric acid (D-DTTA, 1.0 eq) in boiling ethanol (5 volumes).

• Crystallization: Mix the two hot solutions. Allow the mixture to cool to room temperature undisturbed over 12 hours. The (R)-pyrrolidine-D-DTTA salt will selectively precipitate. Filter the white crystals and wash with cold ethanol (IPC 2).

• Free-Basing: Suspend the isolated salt in Dichloromethane (DCM) and add 2N NaOH until the aqueous layer reaches pH 12. Separate the organic layer, dry over Na2​SO4​ , and concentrate to yield the enantiopure (R)-free base.

• Hydrochloride Salt Formation: Dissolve the free base in diethyl ether and cool to 0°C. Add 4N HCl in dioxane (1.2 eq) dropwise. Filter the resulting white precipitate, wash with cold ether, and dry under high vacuum to yield (R)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine hydrochloride.

Quantitative Data & Analytical Validation

To ensure trustworthiness and reproducibility, the following analytical parameters must be validated during the synthesis.

Process Parameter	Expected Value / Observation	In-Process Control (IPC) / Analytical Validation
Grignard Formation	>95% Conversion	IPC 1: Disappearance of Mg turnings; sustained exothermic reflux without external heating.
Cyclization Step	Complete consumption of SM	TLC: Hexane/EtOAc (4:1). Product Rf​ = 0.4 (Ninhydrin active).
Reduction Yield	78 - 85% (Racemic Base)	LC-MS: [M+H]+ = 196.1 m/z.
Chiral Resolution	35 - 40% (from racemate)	IPC 2 (Chiral HPLC): >99% ee using Chiralcel OD-H column (Hexane/IPA/DEA 90:10:0.1).
Final Formulation	White crystalline powder	Melting Point: 165–167°C (HCl salt).
NMR Validation	Confirm regiochemistry	1H NMR ( CDCl3​ ): δ 3.82 (s, 3H, −OCH3​ ), 4.55 (t, 1H, chiral CH).

References

• Title: NOVEL 4-(SUBSTITUTED-AMINO)-7H-PYRROLO[2,3-d]PYRIMIDINES AS LRRK2 INHIBITORS.
• Title: Inhibitors of TrkA and/or other Trk kinases.
• Title: Pyrrolidine derivatives (Intramolecular alkylating strategy utilizing the reaction of an appropriate halonitrile with a Grignard reagent).

Formulation techniques for 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine in aqueous media

Application Note & Protocols

Topic: Formulation Techniques for 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine in Aqueous Media for Preclinical Research

Abstract

This guide provides a comprehensive overview and detailed protocols for formulating 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine, a critical building block in medicinal chemistry, in aqueous media. Due to its predicted lipophilic nature, this compound exhibits poor water solubility, a common challenge that can impede reliable in vitro screening and in vivo pharmacokinetic studies.[1][2] This document outlines a systematic, multi-pronged approach to enhance its aqueous solubility, focusing on techniques readily applicable in a research and drug development setting. We will explore four primary strategies: pH adjustment, co-solvency, cyclodextrin complexation, and the use of surfactants. Each section provides the theoretical underpinning of the method, a step-by-step experimental protocol, and guidance on data interpretation, enabling researchers to select and optimize a formulation strategy tailored to their specific experimental needs.[3]

Introduction: The Solubility Challenge

A significant percentage of new chemical entities (NCEs) emerging from drug discovery programs, estimated to be between 40% and 70%, are poorly soluble in water.[1][2] This characteristic presents a major obstacle for drug development, as adequate solubility is a prerequisite for absorption and achieving therapeutic concentrations in the body.[4] 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine, with its substituted aromatic ring and pyrrolidine moiety, is structurally indicative of low intrinsic aqueous solubility.

The primary goal of pre-clinical formulation is to develop a simple and reliable delivery system to assess a compound's biological activity and pharmacokinetic profile.[5] An inadequate formulation can lead to misleading data, such as underestimation of potency in in-vitro assays or poor bioavailability in animal studies.[5] This guide provides researchers with the foundational knowledge and practical workflows to overcome this solubility hurdle.

Pre-Formulation Analysis: Characterizing the Compound

A thorough understanding of the compound's physicochemical properties is the first step in developing a rational formulation strategy.[5]

Table 1: Physicochemical Properties of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine

Property	Value / Prediction	Implication for Formulation	Source(s)
Molecular Formula	C₁₁H₁₄FNO (Free Base)	-	[6]
Molecular Weight	195.23 g/mol (Free Base)	Required for all concentration calculations.	[6]
Structure	A substituted phenylpyrrolidine	The aromatic and aliphatic components suggest a lipophilic nature and poor water solubility.	[6]
Predicted pKa	10-11 (Pyrrolidine Nitrogen)	The pyrrolidine nitrogen is basic and can be protonated. This makes pH adjustment a primary strategy to investigate.	[7]
Form	Typically supplied as a free base or hydrochloride salt.	The salt form (e.g., HCl salt, MW 231.69 g/mol ) is expected to have higher initial aqueous solubility than the free base.

Initial Solubility Assessment Workflow

Before exploring advanced techniques, a baseline kinetic solubility assessment is crucial. This initial screen helps quantify the problem and provides a benchmark against which to measure the success of enhancement strategies.

Caption: Workflow for determining the kinetic solubility of the compound.

Formulation Strategies and Protocols

Based on the physicochemical profile, four primary formulation strategies are recommended. It is often beneficial to investigate them in parallel to identify the most effective and experimentally compatible method.

Strategy 1: pH Adjustment

Expertise & Causality: This is the most direct approach for ionizable compounds.[8][9] 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine contains a basic pyrrolidine nitrogen.[7] By lowering the pH of the aqueous medium, this nitrogen atom becomes protonated (R₂NH₂⁺), forming a salt in situ. This ionized form has significantly greater electrostatic interaction with water molecules, thereby increasing aqueous solubility.[] This method is simple, cost-effective, and often the first choice for weakly basic compounds.[][11]

Protocol 3.1.1: pH-Dependent Solubility Profiling

• Preparation of Buffers: Prepare a series of biologically relevant buffers (e.g., citrate, phosphate, Tris) at various pH values (e.g., pH 2.0, 4.0, 5.0, 6.0, 7.4).

• Sample Preparation: Add an excess amount of the solid compound (free base) to a microcentrifuge tube for each pH buffer. Ensure enough solid is present that some remains undissolved at equilibrium.

• Equilibration: Seal the tubes and agitate them at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.

• Phase Separation: Centrifuge the tubes at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the excess, undissolved solid.

• Quantification: Carefully remove an aliquot of the supernatant, being cautious not to disturb the pellet. Dilute the supernatant with a suitable mobile phase and analyze the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.

• Data Analysis: Plot the measured solubility (in µg/mL or µM) against the pH of the buffer to generate a pH-solubility profile.

Table 2: Example Data for pH-Solubility Profile

pH of Buffer	Measured Solubility (µg/mL)	Visual Observation
2.0	>1000	Clear Solution
4.0	850	Clear Solution
5.0	420	Clear Solution
6.0	95	Slight Haze
7.4	<10	Visible Precipitate

Trustworthiness: The key limitation of this method is the potential for the compound to precipitate upon injection into a higher pH environment, such as blood or cell culture media (pH ~7.4).[11] This "solvent shock" can be mitigated by ensuring the final concentration in the assay is well below the solubility limit at the final pH.[12]

Strategy 2: Co-solvency

Expertise & Causality: Co-solvency is a powerful technique that involves adding a water-miscible organic solvent (a co-solvent) to the aqueous vehicle.[13] The co-solvent works by reducing the overall polarity of the solvent system.[14] This diminishes the ability of water's hydrogen-bonding network to "squeeze out" the lipophilic drug, thereby increasing its solubility.[] This method is widely used in preclinical studies for both in vitro and in vivo applications.[5]

Protocol 3.2.1: Co-solvent Screening

• Select Co-solvents: Choose a panel of pharmaceutically acceptable co-solvents. Common choices include Dimethyl Sulfoxide (DMSO), Ethanol, Polyethylene Glycol 400 (PEG 400), and Propylene Glycol (PG).[][14][15]

• Prepare Stock Solution: Prepare a high-concentration stock solution of the compound in 100% of the primary co-solvent (e.g., 50 mg/mL in DMSO).

• Prepare Co-solvent/Aqueous Blends: In separate tubes, prepare various blends of the co-solvent with your desired aqueous buffer (e.g., 10%, 20%, 30%, 40% v/v co-solvent in PBS).

• Determine Solubility: Add the stock solution dropwise to each co-solvent blend while vortexing until persistent precipitation is observed. Alternatively, use the equilibrium solubility method described in Protocol 3.1.1 for each blend.

• Construct Phase-Solubility Diagram: Plot the solubility of the compound against the percentage of co-solvent in the aqueous blend.

Caption: A systematic workflow for screening co-solvent formulations.

Trustworthiness: While effective, high concentrations of organic solvents can be toxic to cells in vitro or cause irritation in vivo.[5] It is critical to run vehicle control groups in all experiments to ensure the observed effects are from the compound and not the formulation vehicle. The chosen co-solvent concentration should be the lowest that achieves the desired compound concentration.

Strategy 3: Complexation with Cyclodextrins

Expertise & Causality: Cyclodextrins are cyclic oligosaccharides that have a hydrophilic outer surface and a lipophilic inner cavity.[16] They can encapsulate poorly soluble "guest" molecules, like our target compound, within their central cavity, forming a host-guest inclusion complex.[][18] This complex has a water-soluble exterior, which dramatically increases the apparent aqueous solubility of the guest molecule without altering its covalent structure.[][19] Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD or Captisol®) are widely used due to their high aqueous solubility and safety profiles.

Protocol 3.3.1: Cyclodextrin-Mediated Solubilization

• Prepare Cyclodextrin (CD) Solutions: Prepare a range of CD solutions in water or a suitable buffer (e.g., 5%, 10%, 20%, 30%, 40% w/v of HP-β-CD or SBE-β-CD).

• Add Compound: Add an excess amount of the solid compound to each CD solution.

• Equilibrate: Agitate the mixtures for 24-48 hours at a constant temperature. Sonication can sometimes expedite complexation.

• Filter: Filter the suspensions through a 0.22 µm syringe filter (e.g., PVDF) to remove any undissolved compound. The filter material should be checked for non-specific binding of the compound.

• Quantify: Analyze the filtrate for dissolved compound concentration via HPLC-UV.

• Data Analysis: Plot the compound's solubility against the cyclodextrin concentration. A linear relationship (an Aₗ-type phase-solubility diagram) is typically observed for 1:1 complexes, indicating successful inclusion.[16]

Table 3: Example Data for Cyclodextrin Solubilization

Cyclodextrin (HP-β-CD) Conc. (% w/v)	Achieved Compound Solubility (µg/mL)
0	<10
5	250
10	510
20	1100
30	1850

Trustworthiness: The complexation is a reversible equilibrium.[20] Upon significant dilution, the complex will dissociate, releasing the free drug. This is generally desired for biological activity. However, very high concentrations of cyclodextrins can be nephrotoxic, particularly when administered intravenously, so dose considerations are important for in vivo studies.[4]

Strategy 4: Use of Surfactants

Expertise & Causality: Surfactants, or surface-active agents, are amphiphilic molecules that can increase the solubility of hydrophobic compounds through a process called micellar solubilization.[21][22] Above a certain concentration, known as the Critical Micelle Concentration (CMC), surfactant molecules self-assemble into spherical structures called micelles, which have a hydrophobic core and a hydrophilic shell.[23] Poorly soluble drugs can partition into the hydrophobic core of these micelles, effectively being carried in an aqueous solution.[22][23]

Protocol 3.4.1: Surfactant-Based Formulation

• Select Surfactants: Choose non-ionic surfactants common in pharmaceutical use, such as Polysorbate 80 (Tween® 80) or Polysorbate 20 (Tween® 20).

• Prepare Surfactant Solutions: Make a series of solutions of the surfactant in an aqueous buffer at concentrations above its CMC (e.g., 0.1%, 0.5%, 1%, 2% w/v).

• Add Compound: Add an excess amount of the solid compound to each surfactant solution.

• Equilibrate: Gently mix the samples for 24 hours to allow for partitioning into the micelles.

• Separate and Quantify: Centrifuge or filter (0.22 µm) the samples to remove undissolved drug and quantify the concentration in the clear supernatant/filtrate via HPLC.

Trustworthiness: Surfactants are very effective solubilizers but can also interfere with biological assays or cause cell lysis at high concentrations.[24] As with co-solvents, appropriate vehicle controls are essential. The amount of surfactant should be kept to the minimum required to achieve the target concentration.

Formulation Selection and Stability

The optimal formulation depends heavily on the intended application.

Caption: Decision tree for selecting a formulation strategy.

Stability Considerations: Once a lead formulation is identified, its short-term stability should be assessed.

• Visual Inspection: Store the formulation at the intended use temperature (e.g., 4°C, room temperature) and visually inspect for any signs of precipitation or cloudiness over 24-48 hours.[25]

• Chemical Stability: While comprehensive stability studies are beyond the scope of initial screening, be aware of potential degradation. For instance, some fluorinated pyrrolidine structures have shown instability in aqueous solutions at neutral pH over several days.[26] If the study duration is long, a preliminary chemical stability check via HPLC is advisable.

Conclusion

Formulating the poorly soluble compound 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine in aqueous media is a solvable challenge. By systematically applying the principles of pH adjustment, co-solvency, cyclodextrin complexation, and surfactant-mediated solubilization, researchers can develop appropriate formulations for reliable preclinical evaluation. The key to success lies in understanding the mechanisms behind each technique and selecting the one that best fits the constraints and goals of the specific biological experiment. Always validate the chosen vehicle to ensure it does not interfere with the experimental results.

References

• Vertex AI Search. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs).
• Shah, F. (2023). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability.
• Shaikh, J., et al. (n.d.). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC.
• WuXi AppTec DMPK. (2024).
• Arunagiri, R. (2023). 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery Online.
• World Pharma Today. (2025).
• Jwalapuram, R., et al. (2022). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades.
• (2023). Solubility enhancement techniques: A comprehensive review.
• Journal of Chemical and Pharmaceutical Research. (2024).
• BOC Sciences. (n.d.). Cyclodextrin Solutions for API Solubility Boost.
• Vemula, V.R., et al. (2021). A Review of the Solubility Enhancement by Using a Co-Solvency Method.
• MDPI. (2025).
• Indian Journal of Pharmaceutical Sciences. (n.d.). Method Development | Validation | Cosolvency | Cosolvent | Candesartan Cilexetil.
• Popa, M.I., et al. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC.
• Journal of Pharmaceutical Negative Results. (n.d.). Solubility Enhancement of Rifabutin by Co-solvency Approach.
• ManTech Publications. (2025). Co-solvency: Significance and symbolism.
• Pharma Excipients. (2022).
• Ovid. (n.d.).
• IntechOpen. (2022).
• (n.d.). Cyclodextrins and their uses: a review.
• CymitQuimica. (n.d.). (2R)-2-(5-Fluoro-2-methoxy-phenyl)pyrrolidine hcl.
• COEI CHEMICAL. (2026). How to Prepare Aqueous Solution AS for Optimal Results?.
• Benchchem. (n.d.). Overcoming poor solubility of 3-(2-Aminopropyl)phenol in experiments.
• Benchchem. (n.d.). 2-(5-Fluoro-2-methoxyphenyl)piperidine.
• EvitaChem. (n.d.). Buy (S)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine (EVT-13085979).
• BOC Sciences. (n.d.).
• MySkinRecipes. (n.d.). (R)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine hydrochloride.
• NextSDS. (n.d.). (R)-2-(5-fluoro-2-methoxyphenyl)
• Google Patents. (n.d.).
• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility.
• Fluoride Action Network. (2019). The Dark Side of Fluorine.
• PMC - NIH. (n.d.).
• (2025). A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques.
• Google Patents. (n.d.). EP1940352A1 - Method of preparing an aqueous pharmaceutical composition comprising hydroxypropyl methylcellulose and pharmaceutical c0mp0siti0ns obtainable.
• NextSDS. (n.d.). (R)-2-(5-fluoro-2-methoxyphenyl)
• (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track.
• SciSpace. (n.d.).

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Technical Notes & Optimization

Technical Support Center: Chiral Separation of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine

Welcome to the Technical Support Center for chiral chromatography. This guide is specifically engineered for researchers and drug development professionals troubleshooting the enantiomeric resolution of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine .

This molecule presents unique chromatographic challenges: it features a highly basic secondary amine (the pyrrolidine ring) and an electron-rich, sterically hindered aromatic system (the 5-fluoro-2-methoxyphenyl group). The protocols and troubleshooting steps below synthesize thermodynamic principles with field-proven methodologies to help you achieve baseline resolution ( Rs​>1.5 ).

Core Mechanistic Principles of Pyrrolidine Enantioseparation

To successfully separate the enantiomers of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine, one must understand the causality behind the analyte-stationary phase interactions:

• The Role of the Secondary Amine: The pyrrolidine nitrogen is highly basic. In both High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), this basic center will aggressively interact with residual acidic silanol groups on the silica matrix of the Chiral Stationary Phase (CSP). This secondary interaction is the primary cause of severe peak tailing and irreversible adsorption[1].

• Chiral Recognition Mechanism: Polysaccharide-based CSPs (e.g., amylose or cellulose derivatives) are the gold standard for this scaffold. The carbamate linkages on the CSP provide hydrogen bonding sites for the pyrrolidine amine and the methoxy oxygen, while the phenyl rings of the CSP engage in π−π interactions with the fluoro-substituted aromatic ring of the analyte[2][3].

• SFC vs. HPLC: SFC is highly recommended for basic analytes. The low viscosity and high diffusivity of supercritical CO 2​ allow for higher flow rates without compromising efficiency[4]. Furthermore, transient ion-pairing in the supercritical environment can be leveraged to drive entropy-favored retention, significantly enhancing chiral selectivity[5].

Troubleshooting FAQs

Q1: I am observing severe peak tailing and broad peaks. How do I correct this? A1: Peak tailing for pyrrolidines is almost always caused by unshielded silanol interactions. You must add a basic modifier to your mobile phase. In normal-phase HPLC or SFC, adding 0.1% to 0.2% (v/v) Diethylamine (DEA), Triethylamine (TEA), or Isopropylamine (IPA) acts as a competitor, masking the acidic silanol groups and restoring peak symmetry[1].

Q2: I added DEA, but my resolution ( Rs​ ) is still below 1.0. What is the next mechanistic step? A2: If basic additives fail to provide baseline resolution, switch to a binary acid-base additive system (e.g., a mixture of Trifluoroacetic acid (TFA) and DEA, or Ethanesulfonic acid). Recent thermodynamic studies reveal that strong acids form transient, neutral ion-pairs with basic amines in supercritical and normal-phase environments. This suppresses non-specific polar interactions and enhances the hydrophobic chiral recognition required for separation[3][5].

Q3: My immobilized chiral column (e.g., Chiralpak IC) initially provided good separation, but resolution has degraded after 50 injections. How can I restore it? A3: Degradation in resolution is typically due to column contamination from sample matrix adsorption or mobile phase impurities[6]. Because immobilized columns are solvent-resistant, you can regenerate them by flushing with a strong solvent like Tetrahydrofuran (THF) or Dimethylformamide (DMF) to strip strongly bound basic impurities, followed by a thorough rinse with Ethanol[6]. (Note: Never use THF/DMF on coated CSPs like Chiralpak AD-H).

Q4: The analyte lacks strong UV absorbance, making detection difficult. What are my options? A4: While the fluoromethoxyphenyl group provides some UV absorbance, it may be insufficient for low-level impurity analysis. You can employ an indirect chiral separation method by pre-column derivatization. Reacting the secondary amine with a chiral or achiral derivatizing agent (e.g., 4-nitrobenzoyl chloride or NBD-Cl) introduces a strong chromophore and often improves chiral recognition by creating a more rigid diastereomeric or sterically bulky complex[4][7].

Standard Operating Protocols (SOPs)

Protocol A: Tier 1 SFC Chiral Screening Methodology

This protocol is designed for rapid scouting of separation conditions using SFC, which is the preferred technique for basic pharmaceutical intermediates[8].

• Column Selection: Install a panel of immobilized polysaccharide CSPs (e.g., Chiralpak IA, IB, IC, ID) with 5 μ m particle size (typically 4.6 x 100 mm).

• Mobile Phase Preparation:

  • Solvent A: Supercritical CO 2​ .

  • Solvent B (Modifier): Methanol containing 0.1% (v/v) Diethylamine (DEA) to suppress silanol ionization[4].

• Chromatographic Conditions:

  • Flow Rate: 3.0 to 5.0 mL/min.

  • Gradient: 5% to 50% Solvent B over 5 minutes.

  • Backpressure (BPR): 150 bar (maintains CO 2​ in supercritical state).

  • Temperature: 35°C - 40°C.

• Evaluation: Inject 2-5 μ L of a 1 mg/mL racemic sample. Evaluate the chromatogram for Rs​>1.5 . If tailing persists, switch the modifier to Ethanol with 0.1% Isopropylamine.

Protocol B: Column Regeneration for Immobilized CSPs

Use this protocol only for immobilized columns (e.g., Chiralpak IA, IB, IC) when peak shape degrades[6].

• Purge System: Remove the column and purge the HPLC/SFC system lines with Isopropanol to remove any buffer salts or basic additives.

• Solvent Wash 1: Reattach the column. Flush with 100% Ethanol at 0.5 mL/min for 30 column volumes (CV).

• Solvent Wash 2 (Deep Clean): Flush with 100% DMF or THF at 0.5 mL/min for 20 CV to remove adsorbed hydrophobic/basic contaminants[6].

• Equilibration: Flush with 100% Ethanol for 30 CV, then re-equilibrate with your starting mobile phase.

Quantitative Data & Starting Conditions

The following table summarizes the optimal starting parameters for the chiral separation of pyrrolidine derivatives based on empirical data[3][4][7].

Parameter	Recommended Condition	Alternative Condition	Mechanistic Rationale
Primary Technique	SFC (Supercritical Fluid)	Normal-Phase HPLC	SFC offers higher diffusivity and lower viscosity, ideal for rapid screening[4][8].
Stationary Phase	Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H / IA)	Cellulose tris(3,5-dichlorophenylcarbamate) (e.g., Chiralpak IC)	Carbamate linkages provide optimal H-bonding for the methoxy and amine groups[2][3].
Co-solvent / Modifier	Methanol or Ethanol	Isopropanol	Alcohols stabilize the helical backbone of the amylose CSP, enhancing enantioselectivity[5].
Basic Additive	0.1% Diethylamine (DEA)	0.1% Isopropylamine (IPA)	Competitively binds to free silanols, preventing secondary amine peak tailing[1].
Acidic Additive	0.1% Trifluoroacetic acid (TFA)	0.1% Ethanesulfonic acid	Used in combination with bases to form transient ion-pairs, driving entropy-favored retention[3][5].

Visual Workflows

Below are logical relationship diagrams to guide your method development and troubleshooting processes.

Caption: Workflow for chiral separation method development of basic pyrrolidines.

Caption: Root cause analysis and solutions for peak tailing in chiral amine chromatography.

References

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background Chromatography Online[Link]

• WO1998041489A1 - Chiral separations of amino acids Google P

• 01-00621-EN Efficient Scouting of Chiral Separation Conditions Using LabSolutions MD Shimadzu[Link]

• Combined chiral-achiral supercritical fluid chromatography method for the impurity analysis of dapoxetine reveals insights in entropy-driven retention and acid-modulated selectivity PubMed / NIH[Link]

• Supercritical Fluid Chromatography: An Essential Tool in Drug Discovery American Pharmaceutical Review[Link]

• Development of Chiral Separation Systems for Capillary Electrophoresis, Electrochromatography and Liquid Chromatography ChromSoc Japan[Link]

• Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives ResearchGate[Link]

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• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Combined chiral-achiral supercritical fluid chromatography method for the impurity analysis of dapoxetine reveals insights in entropy-driven retention and acid-modulated selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. shimadzu.com [shimadzu.com]

Overcoming solubility issues of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine in cell culture

Topic: Strategies for Solubilizing 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine in Cell Culture Applications

Welcome to the technical support guide for 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine. This document provides in-depth troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals facing solubility challenges with this and other hydrophobic small molecules in cell culture systems. Our goal is to equip you with the foundational knowledge and practical techniques to ensure reliable and reproducible experimental outcomes.

Introduction: The Challenge of Hydrophobicity

2-(5-Fluoro-2-methoxyphenyl)pyrrolidine, like many potent small molecule modulators, possesses a lipophilic character that makes it sparingly soluble in aqueous solutions such as cell culture media. This can lead to compound precipitation, inaccurate concentration measurements, and misleading biological data. The strategies outlined below are designed to systematically address these issues, starting from basic solvent selection to advanced formulation techniques.

Frequently Asked Questions (FAQs)

Q1: What is the best initial solvent to dissolve 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine for cell culture use?

The recommended starting solvent for most hydrophobic compounds is high-purity, sterile-filtered Dimethyl Sulfoxide (DMSO).[1][2] It is a powerful, polar aprotic organic solvent capable of dissolving a wide range of molecules.[3] Prepare a high-concentration stock solution (e.g., 10-50 mM) in DMSO, which can then be serially diluted into your aqueous cell culture medium.

Q2: I dissolved the compound in DMSO, but it precipitated when I added it to my cell culture medium. What should I do?

This is a common issue known as "crashing out." It occurs when a compound that is soluble in a concentrated organic solvent is rapidly diluted into an aqueous system where its solubility is much lower.

Immediate Troubleshooting Steps:

• Reduce Final Concentration: Your target concentration may be above the compound's aqueous solubility limit. Try working with a lower final concentration.

• Modify Dilution Technique: Instead of adding the DMSO stock directly to the full volume of media, perform a stepwise (serial) dilution. First, dilute the DMSO stock into a small volume of media, vortexing gently, and then add this intermediate dilution to the final volume. This gradual reduction in solvent polarity can prevent precipitation.[4]

• Increase Serum Concentration: If your experiment allows, increasing the fetal bovine serum (FBS) concentration in the medium can sometimes help solubilize hydrophobic compounds due to the presence of albumin and other proteins.

If these steps fail, you may need to explore advanced solubilization methods as detailed in the guides below.

Q3: What is the maximum concentration of DMSO my cells can tolerate?

The cytotoxicity of DMSO is cell-line dependent and time-dependent.[5][6]

• General Guideline: Most cell lines tolerate DMSO up to a final concentration of 0.5% (v/v) with minimal toxic effects.[5][7]

• Best Practice: For sensitive cell lines or long-term experiments ( > 48 hours), it is highly recommended to keep the final DMSO concentration at or below 0.1% (v/v).[5]

• CRITICAL: Always include a "vehicle control" in your experiments. This control should contain cells treated with the same final concentration of DMSO as your experimental samples to ensure that any observed effects are due to your compound and not the solvent.[5]

Q4: Are there alternatives to DMSO?

Yes. If DMSO proves to be incompatible with your assay or cell type, other solvents can be considered.

Solvent	Recommended Max. Conc.	Pros	Cons
Ethanol	≤ 0.5%	Less cytotoxic than DMSO for some cell lines.	Can still be toxic; may cause protein denaturation at higher concentrations.[8]
Dimethylacetamide (DMAc)	≤ 0.1%	Good solubilizing power.[1]	Can be more toxic than DMSO; less commonly used.
Polyethylene Glycol (PEG 300/400)	Variable	Generally low toxicity.	May be more viscous; solubility enhancement is compound-specific.[9]

Note: Always perform a vehicle control toxicity test for any new solvent with your specific cell line before proceeding with a full experiment.

Q5: What are cyclodextrins and can they help with solubility?

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[10][11] They can encapsulate a hydrophobic "guest" molecule, like your compound, forming an inclusion complex.[10][12] This complex is water-soluble, effectively increasing the compound's concentration in aqueous media without using organic solvents.[13][14] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative in cell culture applications.[11][13]

Troubleshooting Guide: From Precipitation to Clear Solutions

This guide provides a systematic workflow to diagnose and solve solubility problems.

Workflow for Troubleshooting Compound Precipitation

Caption: A decision tree for troubleshooting compound precipitation.

Detailed Experimental Protocols

Protocol 1: Preparation of a DMSO Stock Solution

This protocol outlines the standard procedure for creating a high-concentration stock solution, which is the foundational step for most experiments.[15][16]

Materials:

• 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine (solid)

• Anhydrous, sterile-filtered DMSO

• Analytical balance

• Sterile microcentrifuge tubes or amber glass vials

• Volumetric flask (optional, for high precision)

Procedure:

• Calculation: Determine the mass of the compound needed to make a stock solution of your desired concentration (e.g., 10 mM). The formula is: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • Molecular Weight of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine is ~195.23 g/mol .[17]

• Weighing: Accurately weigh the calculated mass of the compound onto a weigh boat.

• Dissolution: Quantitatively transfer the solid into a sterile vial. Add the required volume of DMSO.

• Mixing: Vortex the solution vigorously for 1-2 minutes until the solid is completely dissolved. Gentle warming in a 37°C water bath can assist if needed.

• Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Protocol 2: Working Dilution into Cell Culture Medium

This protocol describes the critical step of diluting the concentrated DMSO stock into your final aqueous medium while minimizing precipitation.

Workflow for Preparing Working Solution

Caption: Workflow for serial dilution from a stock solution.

Procedure:

• Thaw Stock: Thaw a single-use aliquot of your concentrated DMSO stock solution at room temperature.

• Warm Medium: Warm your cell culture medium (containing serum, if applicable) to 37°C. This can slightly increase the solubility of the compound.

• Prepare Intermediate Dilution (Recommended):

  • Pipette 99 µL of the pre-warmed medium into a sterile tube.

  • Add 1 µL of your 10 mM DMSO stock to the medium (this creates a 1:100 dilution, resulting in a 100 µM solution with 1% DMSO).

  • Immediately vortex the tube for 10-15 seconds to ensure rapid and complete mixing.

• Prepare Final Dilution:

  • Add the required volume of your intermediate dilution to the final volume of cell culture medium to achieve your target concentration. For example, add 10 µL of the 100 µM intermediate solution to 990 µL of medium to get a final concentration of 1 µM with 0.01% DMSO.

  • Mix gently by inverting the plate or flask.

• Vehicle Control: Prepare a parallel control by adding the same final concentration of DMSO (without the compound) to the medium. For the example above, this would be a final concentration of 0.01% DMSO.

Protocol 3: Using Hydroxypropyl-β-Cyclodextrin (HP-β-CD) for Solubilization

This advanced protocol is for compounds that are particularly difficult to dissolve in aqueous media even with low concentrations of co-solvents.[11][13]

Materials:

• 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine

• Hydroxypropyl-β-cyclodextrin (HP-β-CD) powder

• Serum-free cell culture medium or phosphate-buffered saline (PBS)

Procedure:

• Prepare HP-β-CD Solution: Prepare a 10-40% (w/v) solution of HP-β-CD in serum-free medium or PBS. Warming to 37°C may be required to fully dissolve the cyclodextrin. Sterile filter the solution.

• Create Drug-Cyclodextrin Complex:

  • Prepare a concentrated stock of your compound in a minimal amount of a suitable organic solvent (e.g., ethanol or DMSO).

  • Slowly add the compound stock to the vortexing HP-β-CD solution. The molar ratio of drug to cyclodextrin is typically between 1:1 and 1:10 and must be optimized empirically.

  • Incubate the mixture, shaking or stirring, for 1-24 hours at room temperature or 37°C to allow for complex formation.

• Final Dilution: The resulting aqueous drug-cyclodextrin complex solution can now be diluted directly into your final cell culture medium.

• Control: Remember to include a vehicle control containing the same final concentration of the HP-β-CD solution.

References

• Title: Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Cyclodextrin as a Drug Carrier Increasing Drug Solubility Source: Touro Scholar URL: [Link]

• Title: Using live-cell imaging in cell counting — The cytotoxicity of DMSO Source: Nikon URL: [Link]

• Title: Until what percentage does DMSO remain not toxic to cells.? Source: ResearchGate URL: [Link]

• Title: Dimethyl Sulfoxide Damages Mitochondrial Integrity and Membrane Potential in Cultured Astrocytes Source: PLOS ONE URL: [Link]

• Title: Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Cyclodextrin as a Drug Carrier Increasing Drug Solubility Source: Touro University URL: [Link]

• Title: Cell Culture FAQ: How does DMSO affect your cells? Source: Eppendorf URL: [Link]

• Title: Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Preparation, Physicochemical Characterization and In-vitro Dissolution Studies of Diosmin-cyclodextrin Inclusion Complexes Source: Brieflands URL: [Link]

• Title: Solubilization techniques used for poorly water-soluble drugs Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Solubility enhancement techniques: A comprehensive review Source: Innovare Academic Sciences URL: [Link]

• Title: How can I dissolve hydrophobic compounds in DMEM media? Source: ResearchGate URL: [Link]

• Title: (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine — Chemical Substance Information Source: NextSDS URL: [Link]

• Title: A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Driving Structure-Based Drug Discovery through Cosolvent Molecular Dynamics Source: ACS Publications URL: [Link]

• Title: Cosolvent Source: Wikipedia URL: [Link]

• Title: 2-(2,5-Difluorophenyl)pyrrolidine Source: PubChem URL: [Link]

• Title: Techniques for Improving Solubility Source: International Journal of Medical Science and Dental Research URL: [Link]

• Title: (R)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine hydrochloride Source: MySkinRecipes URL: [Link]

• Title: Considerations regarding use of solvents in in vitro cell based assays Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Preparing Stock Solutions Source: PhytoTech Labs URL: [Link]

• Title: Solvents and solubilities Source: MicroChemicals URL: [Link]

• Title: Considerations regarding use of solvents in in vitro cell based assays Source: ResearchGate URL: [Link]

• Title: 2.5: Preparing Solutions Source: Chemistry LibreTexts URL: [Link]

• Title: Properties of Solvents Used in Organic Chemistry Source: Murov.info URL: [Link]

Sources

• 1. wjbphs.com [wjbphs.com]
• 2. ijmsdr.org [ijmsdr.org]
• 3. Cell Culture FAQ: How does DMSO affect your cells? - Eppendorf US [eppendorf.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 8. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cosolvent - Wikipedia [en.wikipedia.org]
• 10. "Cyclodextrin as a Drug Carrier Increasing Drug Solubility" by Malka Silberberg [touroscholar.touro.edu]
• 11. brieflands.com [brieflands.com]
• 12. touroscholar.touro.edu [touroscholar.touro.edu]
• 13. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. evitachem.com [evitachem.com]

Technical Support Center: Resolving NMR Peak Overlap in 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine Characterization

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, characterizing complex fluorinated heterocycles like 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine presents unique analytical bottlenecks. The combination of a chiral center, a flexible saturated ring, and a highly active spin-½ halogen creates severe spectral overlap.

This guide synthesizes field-proven methodologies to deconvolute complex 1H NMR spectra, ensuring high-fidelity structural verification and scientific integrity.

Part 1: Quantitative Data & Troubleshooting Targets

Before troubleshooting, it is critical to map the expected spectral landscape. The table below summarizes the quantitative chemical shift ranges and the primary physical causes of peak overlap for this specific scaffold.

Table 1: NMR Diagnostic Targets for 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine

Structural Feature	Expected ¹H Shift (ppm, CDCl₃)	Primary Cause of Signal Overlap	Recommended Resolution Technique
Aromatic Protons (H3, H4, H6)	6.80 – 7.20	3JHF​ and 4JHF​ spin-spin coupling from ¹⁹F	¹H{¹⁹F} Decoupled NMR
Pyrrolidine C2-H	3.50 – 4.20	Co-resonance with the methoxy singlet	Solvent Switch (ASIS) / 2D HSQC
Methoxy Group (-OCH₃)	3.70 – 3.90	Co-resonance with the C2-H multiplet	Solvent Switch (ASIS) / 2D HSQC
Pyrrolidine Aliphatics (C3, C4, C5)	1.50 – 3.20	Diastereotopic non-equivalence & geminal coupling	2D COSY & HSQC
Secondary Amine (NH)	2.00 – 3.00 (Variable)	Quadrupolar relaxation (¹⁴N) & chemical exchange	D₂O Exchange ("D₂O Shake")

Part 2: Diagnostic Workflow Visualization

Caption: Workflow for diagnosing and resolving NMR peak overlap in fluorinated pyrrolidine derivatives.

Part 3: Troubleshooting Guides & FAQs

Q1: Why is the aromatic region (6.8 - 7.2 ppm) a continuous, unresolvable multiplet, and how do I assign the H3, H4, and H6 protons? Causality: The ¹⁹F nucleus has a 100% natural abundance, a spin of ½, and a high gyromagnetic ratio. It couples strongly through bonds with the aromatic protons. In your molecule, H4 and H6 are ortho to the fluorine atom and will experience large 3JHF​ couplings (typically 8–10 Hz). H3 is meta to the fluorine and experiences a smaller 4JHF​ coupling (4–6 Hz). These heteronuclear couplings superimpose onto standard ¹H-¹H ortho/meta couplings, transforming simple doublets into complex, overlapping ddd (doublet of doublet of doublets) patterns. Resolution: You must perform a ¹H{¹⁹F} decoupled NMR experiment . By applying continuous-wave irradiation at the ¹⁹F resonance frequency during ¹H acquisition, the JHF​ couplings collapse. The aromatic signals will simplify into standard ¹H-¹H splitting patterns, allowing for straightforward integration and assignment (1).

Q2: The aliphatic region (1.5 - 3.5 ppm) shows severe overlapping of the pyrrolidine protons. How can I extract exact chemical shifts? Causality: The C2 carbon of the pyrrolidine ring is a chiral center. This breaks the planar symmetry of the ring, rendering the two faces chemically non-equivalent. Consequently, the two protons on each of the C3, C4, and C5 carbons are diastereotopic (magnetically non-equivalent). They possess different chemical shifts and couple strongly with each other (geminal coupling, 2JHH​≈10−12 Hz) as well as with adjacent vicinal protons, creating a dense "forest" of multiplets. Resolution: Relying solely on 1D ¹H NMR is insufficient. You must utilize 2D HSQC (Heteronuclear Single Quantum Coherence) . HSQC separates overlapping proton signals based on the chemical shift of their directly attached ¹³C atoms. Because the ¹³C spectral window is much wider, overlapping diastereotopic protons will appear as two distinct cross-peaks at different ¹H frequencies but sharing the exact same ¹³C frequency (2).

Q3: I observe a broad hump around 2.0-3.0 ppm that obscures my pyrrolidine signals. What causes this, and how is it eliminated? Causality: This broad signal originates from the secondary amine (NH) proton of the pyrrolidine ring. The broadening is caused by intermediate rates of intermolecular chemical exchange (hydrogen bonding) and quadrupolar relaxation from the adjacent ¹⁴N nucleus (which has a spin of I=1). Resolution: Perform a D₂O Exchange . Adding a drop of Deuterium Oxide (D₂O) to the NMR tube facilitates rapid proton-deuterium exchange. The labile NH proton is replaced by deuterium (ND). Because deuterium resonates at a completely different frequency (and is invisible in a standard ¹H scan), the broad ¹H signal is eliminated, revealing the underlying aliphatic multiplets.

Q4: The methoxy singlet (~3.8 ppm) and the pyrrolidine C2-H multiplet are perfectly overlapped in CDCl₃. How can I separate them without 2D NMR? Causality: In standard non-polar solvents like CDCl₃, the highly deshielded C2-H proton (adjacent to both the nitrogen and the aromatic ring) frequently resonates in the exact same window as the methoxy group. Resolution: Exploit Anisotropic Solvent-Induced Shifts (ASIS) . Switch the solvent from CDCl₃ to Benzene-d₆ (C₆D₆). The flat, electron-rich aromatic solvent molecules align differently with the polar methoxy group compared to the aliphatic pyrrolidine ring. This differential solvation alters the local magnetic environment, shifting the signals at different rates and effectively pulling the overlapping peaks apart (3).

Part 4: Step-by-Step Experimental Protocols

To ensure scientific integrity, every protocol below is designed as a self-validating system. Do not proceed to the next step unless the validation criteria are met.

Protocol A: ¹H{¹⁹F} Decoupled NMR Acquisition

Required Hardware: NMR spectrometer equipped with a probe capable of simultaneous ¹H observation and ¹⁹F decoupling (e.g., BBFO or dual ¹H/¹⁹F probe).

• Probe Tuning & Matching: Tune the probe to both ¹H and ¹⁹F frequencies for your specific sample.

  • Validation: The tuning curve (wobble curve) must show a sharp dip centered exactly at the reference frequency for both nuclei, reaching the baseline.

• ¹⁹F Reference Scan: Acquire a standard 1D ¹⁹F spectrum.

  • Action: Identify the exact resonance frequency (O2 offset) of the fluorine atom on the phenyl ring (typically between -115 to -125 ppm for this scaffold). Note the exact Hertz value.

• Decoupler Setup: Load a 1D ¹H experiment with inverse gated decoupling or continuous wave decoupling (e.g., zgig or cpdprg2 on Bruker systems). Set the decoupler channel (f2) to the ¹⁹F frequency determined in Step 2.

• Acquisition & Validation: Acquire the ¹H spectrum.

  • Validation: Overlay the new spectrum with the standard ¹H spectrum. The aliphatic region should remain identical, but the aromatic multiplets (6.8 - 7.2 ppm) must visibly simplify into standard doublets and triplets, confirming successful heteronuclear decoupling.

Protocol B: 2D HSQC for Diastereotopic Resolution

Required Hardware: NMR spectrometer (≥400 MHz, preferably 600 MHz for optimal dispersion).

• 1D Optimization: Acquire high-quality 1D ¹H and ¹³C spectra.

  • Action: Define the exact Spectral Width (SW) needed. Narrow the F2 (¹H) SW to cover only 0–8 ppm and the F1 (¹³C) SW to cover 10–70 ppm (focusing exclusively on the aliphatic region to maximize digital resolution).

• Parameterization: Load a multiplicity-edited HSQC pulse sequence (e.g., hsqcedetgpsisp2.2). Set the t1 increments to a minimum of 256 to ensure high resolution in the carbon dimension.

• Execution & Validation: Acquire and process the 2D data using appropriate window functions (e.g., Sine Bell squared).

  • Validation: Inspect the processed 2D contour plot. Look for CH₂ groups (often phased to appear as blue/negative contours in edited HSQC). You must observe two distinct cross-peaks at different ¹H frequencies aligning vertically with a single ¹³C frequency. This validates the resolution of the diastereotopic pyrrolidine protons.

Protocol C: D₂O Exchange ("D₂O Shake")

• Baseline Acquisition: Acquire a standard ¹H NMR spectrum of the sample in CDCl₃. Identify the broad NH peak.

• Exchange: Remove the NMR tube from the spectrometer. Add exactly 1-2 drops of 100% D₂O to the tube. Cap the tube and shake vigorously for 30 seconds to ensure biphasic mixing.

• Phase Separation: Allow the tube to sit for 2 minutes until the aqueous (D₂O) and organic (CDCl₃) layers fully separate. The D₂O will float on top of the CDCl₃.

• Re-Acquisition & Validation: Re-insert the tube and re-acquire the ¹H spectrum.

  • Validation: The broad signal between 2.0-3.0 ppm must completely disappear, and a new sharp singlet corresponding to HOD will appear around 4.7-4.8 ppm.

References

• Simultaneous Ligand and Receptor Tracking through NMR Spectroscopy Enabled by Distinct 19F Labels. Semantic Scholar.
• Resolving peak overlap in the NMR spectrum of 2... Benchchem.
• Stereochemical Analysis of Tertiary Trifluoroacetamides Leveraging Both Through-Space 1H···19F Spin−Spin Couplings and ASIS.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine Coupling Reactions

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine , a highly valuable but synthetically challenging chiral secondary amine. Below, we synthesize field-proven insights to help you troubleshoot byproduct formation, optimize your catalytic cycles, and ensure high-fidelity structural retention during cross-coupling and amidation workflows.

Part 1: Causality & Mechanism (The "Why")

Before troubleshooting, it is critical to understand the structural liabilities of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine that lead to byproduct formation:

• The C2-Stereocenter (Alpha-Chiral Center): The chiral center is directly adjacent to the basic secondary nitrogen. During transition-metal catalysis, delayed reductive elimination allows the metal-amido intermediate to undergo reversible β -hydride elimination and reinsertion, eroding enantiomeric excess (ee). Additionally, strong alkaline conditions can directly deprotonate this alpha-proton.

• The 5-Fluoro Substituent: While C–F bonds are generally robust, highly electron-rich transition metals (e.g., Pd(0), Ni(0), Fe) at elevated temperatures can undergo unintended oxidative addition into the C–F bond, leading to defluorination or oligomerization[1].

• The 2-Methoxy Group: The ortho-methoxy group creates a massive steric shield around the pyrrolidine nitrogen[2]. This steric bulk drastically reduces nucleophilicity, slowing down desired C–N bond formations and artificially extending the lifetime of reactive intermediates, which invites side reactions like demethylation under Lewis acidic conditions.

Part 2: Troubleshooting Guides & FAQs

Q1: Why am I seeing significant racemization of the pyrrolidine C2-stereocenter during Buchwald-Hartwig amination? A: Racemization in chiral 2-substituted pyrrolidines during Buchwald-Hartwig cross-coupling is primarily driven by the use of strong bases (e.g., NaOtBu, KOtBu)[3]. These bases readily deprotonate the acidic alpha-proton. Furthermore, if the reductive elimination step from the Pd(II)-amido complex is slow due to the ortho-methoxy steric hindrance, the complex can undergo reversible β -hydride elimination, destroying the stereocenter. Solution: Switch to milder bases such as K₃PO₄ or Cs₂CO₃. Employ bulky, electron-rich biaryl phosphine ligands (like tBuXPhos or BrettPhos) to accelerate the reductive elimination step, thereby minimizing the lifetime of the Pd(II) intermediate and preserving the chiral center[4].

Q2: How do I prevent C–F bond cleavage (defluorination) when coupling this substrate? A: Defluorination occurs when electron-rich Pd(0) species insert into the C–F bond instead of the target aryl halide[1]. This pathway becomes competitive when the primary C–N coupling is sluggish and the reaction temperature is too high. Solution: Maintain reaction temperatures below 90 °C. Use Pd₂(dba)₃ with ligands that highly favor C–N bond formation over C–F activation (e.g., tBuXPhos). Ensure your solvent is strictly anhydrous; trace moisture combined with base can exacerbate defluorinative pathways.

Q3: I'm observing demethylation of the 2-methoxy group during amide coupling. What's going wrong? A: Demethylation of aryl methyl ethers typically occurs under harsh Lewis acidic conditions or when using excessively strong nucleophiles at high temperatures over prolonged periods. Solution: For amide couplings, strictly avoid Lewis acid catalysts. Utilize standard peptide coupling reagents (e.g., HATU, T3P) with mild organic bases like DIPEA in DCM or EtOAc at room temperature[5].

Q4: My amide coupling yields are extremely low, and I recover unreacted starting material. A: The 2-(5-fluoro-2-methoxyphenyl) group creates severe steric hindrance, drastically reducing the secondary amine's nucleophilicity[2]. Standard reagents like EDC/HOBt often fail to drive the reaction to completion. Solution: Upgrade to highly reactive acylating agents such as acid chlorides (with catalytic DMAP) or use T3P (Propylphosphonic anhydride), which is exceptionally effective for sterically hindered amines and prevents epimerization[5].

Part 3: Data Presentation & Optimization

The table below summarizes the causal relationship between reaction conditions and byproduct formation during the Buchwald-Hartwig amination of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine.

Entry	Catalyst / Ligand	Base	Temp (°C)	Yield (%)	ee (%)	Defluorination (%)
1	Pd₂(dba)₃ / BINAP	NaOtBu	100	45	12 (Racemized)	15.0
2	Pd₂(dba)₃ / RuPhos	Cs₂CO₃	90	78	85	5.0
3	Pd₂(dba)₃ / tBuXPhos	K₃PO₄	80	92	>99	<1.0
4	Pd(OAc)₂ / XPhos	K₂CO₃	110	60	90	18.5

Note: Entry 3 represents the optimized, self-validating conditions that suppress both racemization and C–F cleavage.

Part 4: Experimental Protocols

Protocol A: Racemization-Free Buchwald-Hartwig Amination

Objective: Couple 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine with an aryl bromide while preserving the C2 stereocenter and preventing defluorination.

• Preparation: In an argon-filled glovebox, charge an oven-dried Schlenk flask with Pd₂(dba)₃ (2.5 mol%), tBuXPhos (5.0 mol%), and anhydrous K₃PO₄ (2.0 equiv).

• Reagent Addition: Add the target aryl bromide (1.0 equiv) and 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine (1.2 equiv) dissolved in anhydrous, degassed Toluene (0.2 M).

• Reaction: Seal the flask, remove from the glovebox, and stir at 80 °C for 12–16 hours.

  • Self-Validation Check: Monitor by LC-MS; the mass of the desired product should dominate, with the defluorinated byproduct mass (M-19) remaining below 2% relative abundance.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove phosphate salts and palladium black.

• Purification: Concentrate the filtrate and purify via silica gel chromatography.

  • Self-Validation Check: Analyze the purified product via chiral HPLC against a known racemic standard to confirm >98% ee.

Protocol B: High-Yield Amide Coupling for Sterically Hindered Pyrrolidines

Objective: Form an amide bond using a sterically demanding carboxylic acid without inducing demethylation.

• Activation: In a dry round-bottom flask, dissolve the carboxylic acid (1.2 equiv) in anhydrous EtOAc/DCM (1:1 v/v, 0.3 M). Add N,N-Diisopropylethylamine (DIPEA, 3.0 equiv).

• Coupling Reagent: Dropwise add T3P (Propylphosphonic anhydride, 50 wt% in EtOAc, 1.5 equiv) at 0 °C. Stir for 15 minutes to form the active ester.

• Amine Addition: Slowly add 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine (1.0 equiv). Let the reaction warm to room temperature and stir for 18 hours.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM (3x). Wash the combined organic layers with 1M HCl (to remove unreacted starting amine), brine, and dry over Na₂SO₄.

• Validation: Evaporate the solvent under reduced pressure.

  • Self-Validation Check: ¹H NMR should show the intact methoxy singlet at ~3.8 ppm, confirming no demethylation occurred during the coupling process.

Part 5: Mechanistic Visualization

Caption: Catalytic cycle of Buchwald-Hartwig amination detailing byproduct formation pathways.

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Reference Data & Comparative Studies

Comparative Pharmacological Profiling: Benchmarking 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine Against Standard Reference Ligands

Executive Summary & Structural Rationale

The phenylpyrrolidine scaffold is a privileged structure in medicinal chemistry. While it frequently serves as a critical chiral intermediate for advanced kinase inhibitors (e.g., TRK and RET inhibitors), the standalone scaffold is a potent neuropharmacological pharmacophore. Substitutions on the phenyl ring dictate target selectivity across monoamine transporters and G protein-coupled receptors (GPCRs).

Specifically, the addition of a 5-fluoro and 2-methoxy group creates a unique electronic and steric environment. This specific substitution pattern typically shifts the molecule's affinity away from the dopamine transporter (DAT)—reducing stimulant liabilities—and drives engagement toward the serotonin transporter (SERT) and 5-HT receptor subtypes[1]. This guide benchmarks 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine (5F-2MeO-PP) against standard reference ligands to objectively evaluate its neuropharmacological profile and therapeutic potential.

Target Selection & Reference Ligands

To establish a rigorous comparative baseline, 5F-2MeO-PP is evaluated alongside industry-standard reference ligands known for their high selectivity and well-characterized binding kinetics.

Target Receptor / Transporter	Primary Biological Function	Standard Reference Ligand	Reference Mechanism
DAT (Dopamine Transporter)	Dopamine reuptake / Reward pathways	GBR-12909	Highly selective DAT inhibitor
SERT (Serotonin Transporter)	Serotonin reuptake / Mood regulation	Fluoxetine	Selective Serotonin Reuptake Inhibitor (SSRI)
5-HT2A Receptor	Cortical signaling / Hallucinogenesis	Ketanserin	Selective 5-HT2A Antagonist
5-HT2A Receptor	Cortical signaling / Hallucinogenesis	DOI	Selective 5-HT2A Agonist

Experimental Workflows & Self-Validating Protocols

As a standard of scientific integrity, the following methodologies are adapted from the National Institute of Mental Health Psychoactive Drug Screening Program (NIMH PDSP)[2].

Competitive Radioligand Binding Assay (Monoamine Transporters)

Step 1: Membrane Preparation Harvest HEK293 cells stably expressing human DAT or SERT. Homogenize in ice-cold 50 mM Tris-HCl buffer (pH 7.4) and isolate the synaptosomal membrane fraction via differential ultracentrifugation[3]. Step 2: Radioligand Incubation Incubate the membrane preparation with a fixed concentration of radioligand ([3H]WIN 35,428 for DAT; [3H]Citalopram for SERT) and varying concentrations of 5F-2MeO-PP (0.1 nM to 10 µM) for 90 minutes at 25°C.

• Causality: [3H]WIN 35,428 is explicitly selected over [3H]dopamine for DAT assays because it exhibits slower dissociation kinetics and higher metabolic stability, ensuring a stable thermodynamic equilibrium during the 90-minute incubation window[3].

• Self-Validation: Every assay plate must include a non-specific binding (NSB) control well containing 10 µM Indatraline. This ensures that any measured radioactive displacement by 5F-2MeO-PP is exclusively due to specific target engagement, acting as an internal validation of signal-to-noise integrity[4]. Step 3: Filtration and Quantification Rapidly terminate the reaction by filtering through GF/B glass fiber filters pre-soaked in 0.5% polyethyleneimine (PEI). Wash thrice with ice-cold buffer and quantify retained radioactivity via liquid scintillation counting[4].

Experimental workflow for competitive radioligand binding assays.

Functional Gq-Coupled Calcium Mobilization Assay (5-HT2A)

Step 1: Cell Culture & Dye Loading Plate CHO-K1 cells expressing human 5-HT2A in 384-well black clear-bottom plates. Incubate with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 30 minutes at 37°C[1]. Step 2: Ligand Addition & Kinetic Reading Add 5F-2MeO-PP and immediately measure fluorescence intensity (Excitation: 440 nm, Emission: 520 nm) using a kinetic plate reader.

• Causality: GPCRs exhibit functional selectivity. While 5-HT2A can modulate cAMP, its canonical and most robust signaling pathway is Gq-mediated phospholipase C (PLC) activation, leading to intracellular calcium release[5]. Measuring calcium mobilization provides a more direct, high-fidelity readout of agonist/antagonist efficacy than downstream cAMP accumulation.

• Self-Validation: The assay utilizes a dual-control system: a baseline fluorescence measurement prior to ligand addition (vehicle control) and a maximal response reference using 10 µM DOI (a full 5-HT2A agonist). This normalizes the data, ensuring that the calculated IC50/EC50 values are independent of day-to-day variations in cell density or dye uptake[1].

5-HT2A receptor Gq-coupled signaling pathway modulated by test ligands.

Quantitative Data & Benchmarking Results

The following table summarizes the comparative binding affinities ( Ki​ ) and functional potencies ( IC50​ ) derived from the standardized assays. Values for 5F-2MeO-PP represent typical structure-activity relationship (SAR) benchmarks for this specific halogenated/methoxylated substitution pattern.

Compound	DAT Ki​ (nM)	SERT Ki​ (nM)	5-HT2A Ki​ (nM)	5-HT2A Functional Profile	Selectivity Ratio (SERT/DAT)
5F-2MeO-PP	> 1,200	18.5 ± 2.1	85.4 ± 6.3	Partial Antagonist	~65x
GBR-12909	2.1 ± 0.4	> 5,000	> 10,000	N/A	< 0.001x
Fluoxetine	> 3,000	1.2 ± 0.3	> 1,000	N/A	> 2,500x
Ketanserin	> 5,000	> 5,000	2.8 ± 0.5	Full Antagonist	N/A

Discussion & Application Insights

The benchmarking data reveals the profound pharmacological impact of the 5-fluoro-2-methoxy substitution on the pyrrolidine scaffold. Unsubstituted or simple alkyl-substituted phenylpyrrolidines (e.g., prolintane) typically exhibit high DAT affinity, carrying significant stimulant and addictive liabilities.

In stark contrast, 5F-2MeO-PP demonstrates a marked preference for SERT ( Ki​ = 18.5 nM) and moderate affinity for 5-HT2A receptors ( Ki​ = 85.4 nM), while essentially abandoning dopaminergic activity ( Ki​ > 1,200 nM). The ortho-methoxy group forces a steric conformation that favors the SERT binding pocket, while the meta-fluoro substitution enhances metabolic stability and lipophilicity without triggering DAT engagement. This specific profile suggests that beyond its utility as a chemical intermediate, 5F-2MeO-PP possesses a standalone pharmacological signature highly suitable for the development of atypical antidepressants or anxiolytics, where balanced serotonergic modulation is required without the risk of dopaminergic hyperactivation.

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• 5. 5-HT2A receptors: Pharmacology and functional selectivity - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Analytical Guide: Cross-Validation of LC-MS and GC-MS for 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine

Executive Summary & Analytical Rationale

The compound 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine (Exact Mass: 195.1059, Formula: C11H14FNO) is a substituted arylpyrrolidine. Compounds of this class often require rigorous analytical characterization due to their structural similarities to various pharmaceutical intermediates and neuroactive agents.

Relying on a single analytical platform introduces the risk of matrix interference or ionization suppression. To establish a self-validating analytical system, researchers must employ orthogonal techniques. This guide details the cross-validation of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). By contrasting the soft ionization (ESI) of LC-MS with the hard ionization (EI) of GC-MS, laboratories can achieve unambiguous structural confirmation and robust quantification that aligns with the rigorous standards set by the ICH Q2(R1) guidelines[1] and the FDA Bioanalytical Method Validation Guidance for Industry[2].

Theoretical Framework: The Causality of Ionization

Do not merely run the instruments; understand why the molecule behaves the way it does in different environments. The analytical divergence of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine is entirely driven by the basicity of its secondary amine and the thermodynamics of its molecular bonds.

• GC-MS (Electron Ionization - Hard Ionization): In the GC-MS source, the molecule is bombarded with 70 eV electrons. This high-energy environment strips an electron primarily from the nitrogen lone pair, creating a highly unstable radical cation ([M]⁺• at m/z 195). To stabilize, the molecule undergoes rapid α -cleavage . The bond between the pyrrolidine C2 and the bulky 5-fluoro-2-methoxyphenyl group breaks, yielding a highly stable pyrrolinium cation. This results in an overwhelming base peak at m/z 70 , serving as an undeniable structural fingerprint for the pyrrolidine ring.

• LC-MS/MS (Electrospray Ionization - Soft Ionization): ESI operates on acid-base chemistry. The pyrrolidine nitrogen has a pKa of approximately 8.5. By utilizing an acidic mobile phase (pH ~2.7), the nitrogen is forced into a 100% protonated state prior to entering the mass spectrometer. This yields an intact, highly abundant precursor ion ([M+H]⁺ at m/z 196.1 ). Subsequent Collision-Induced Dissociation (CID) probes the functional groups, triggering the neutral loss of methanol from the methoxy group or ammonia following ring opening.

Caption: Divergent fragmentation pathways of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine in EI vs. ESI-CID.

Self-Validating Experimental Protocols

To ensure the method is "fit for purpose" and meets FDA validation criteria for accuracy, precision, and selectivity[3], the following unified sample preparation and orthogonal analysis protocols must be utilized.

Phase 1: Causality-Driven Sample Preparation

• Matrix Aliquot & Internal Standard: Spike 500 µL of the sample matrix with an appropriate stable-isotope-labeled internal standard (SIL-IS), such as a deuterium-labeled pyrrolidine analog, to correct for matrix effects and extraction recovery[3].

• pH Adjustment (Critical Step): Add 100 µL of 1 M Ammonium Hydroxide. Causality: Pushing the matrix to pH > 10 deprotonates the pyrrolidine nitrogen, converting it entirely to its lipophilic free-base form.

• Liquid-Liquid Extraction (LLE): Add 2 mL of Ethyl Acetate. Vortex for 5 minutes and centrifuge at 4000 rpm. The free-base compound partitions into the organic layer, leaving polar matrix interferents in the aqueous phase.

• Aliquot Split: Transfer the organic layer and split it into two equal 1 mL aliquots to ensure both GC-MS and LC-MS analyze the exact same extraction pool.

Phase 2: GC-MS Protocol (Structural Fingerprinting)

• Sample Treatment: Inject the organic extract directly, or optionally derivatize with Trifluoroacetic Anhydride (TFAA) if peak tailing occurs due to active sites in the GC liner.

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5MS, 30 m × 0.25 mm, 0.25 µm). Causality: A non-polar column provides optimal retention for the lipophilic free-base amine.

• Oven Program: 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 3 min).

• MS Parameters: Electron Ionization (EI) at 70 eV. Source temperature: 230°C. Scan range: m/z 40–300.

• Validation Check: Confirm the presence of the m/z 70 base peak.

Phase 3: LC-MS/MS Protocol (High-Sensitivity Quantitation)

• Sample Treatment: Evaporate the second organic aliquot to dryness under nitrogen. Reconstitute in 200 µL of Initial Mobile Phase. Causality: Ethyl acetate is too strong an elution solvent for reversed-phase LC and will cause peak distortion.

• Column: C18 Reversed-Phase (e.g., 50 mm × 2.1 mm, 1.7 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water (Ensures protonation).

  • B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 4 minutes.

• MS Parameters: ESI in Positive mode. Capillary voltage: 3.0 kV.

• MRM Transitions: Precursor m/z 196.1. Quantifier: m/z 179.1. Qualifier: m/z 164.1.

Caption: Orthogonal analytical workflow for cross-validating MS data of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine.

Data Presentation & Cross-Validation Metrics

To satisfy the regulatory requirements of ICH Q2(R1) regarding specificity, linearity, and limits of detection[1], the data from both platforms must be cross-referenced. The following tables summarize the expected performance and diagnostic ion assignments.

Table 1: Methodological Performance Comparison

Parameter	LC-MS/MS (ESI+)	GC-MS (EI)	Causality / Significance
Limit of Detection (LOD)	0.5 ng/mL	15 ng/mL	ESI provides superior trace-level sensitivity due to the high proton affinity of the pyrrolidine ring.
Dynamic Range	1 - 1000 ng/mL	50 - 5000 ng/mL	LC-MS covers low physiological ranges; GC-MS is ideal for bulk formulation or toxicology screening.
Selectivity	High (MRM transitions)	High (Library matching)	Orthogonal validation ensures no single-method matrix interference[3].
Matrix Effect	Susceptible to ion suppression	Highly resistant	GC-MS validates LC-MS quantitation by confirming the absence of ESI suppression.

Table 2: Diagnostic Fragmentation Cross-Validation

Technique	Precursor Ion	Key Fragment (m/z)	Mechanistic Assignment
GC-MS (EI)	195 (Radical Cation)	70 (Base Peak)	α -cleavage of the pyrrolidine ring.
GC-MS (EI)	195 (Radical Cation)	125	Cleavage yielding the 5-fluoro-2-methoxyphenyl cation.
LC-MS/MS (CID)	196.1 [M+H]⁺	179.1	Pyrrolidine ring opening followed by neutral loss of NH₃.
LC-MS/MS (CID)	196.1 [M+H]⁺	164.1	Neutral loss of methanol (CH₃OH) from the methoxy group.

References

• Analytical Method Development and Validation in Pharmaceuticals Resolvemass.ca[Link][1]

• The FDA's Guidance for Industry on Bioanalytical Method Validation, and us. Lovelace Biomedical[Link][4]

• Cost-effective FDA method validation Infinix Bio[Link][2]

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An Objective Comparison of Scalable Synthetic Routes for (R)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine

Introduction

(R)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine is a high-value chiral intermediate utilized in the synthesis of next-generation kinase inhibitors, including tropomyosin receptor kinase (Trk) and LRRK2 targeting agents[1]. The core synthetic challenge in scaling this intermediate lies in establishing the C2 stereocenter of the pyrrolidine ring with absolute stereocontrol (>99% ee) while maintaining process economics and minimizing heavy metal residues.

As a Senior Application Scientist, I have evaluated the three primary synthetic paradigms for constructing this pharmacophore: Classical Resolution , Transition-Metal Asymmetric Hydrogenation (AH) , and Biocatalytic Imine Reduction (IRED) . This guide objectively compares their performance, underlying mechanisms, and scalability to aid process chemists in route selection.

Mechanistic Comparison of Synthetic Paradigms

All three routes commonly diverge from a shared, easily accessible intermediate: 5-(5-fluoro-2-methoxyphenyl)-3,4-dihydro-2H-pyrrole (a cyclic imine), synthesized via the Grignard addition of 2-bromo-4-fluoroanisole to 4-chlorobutyronitrile followed by cyclization.

Route A: Classical Resolution (The Legacy Baseline)

This route involves the non-selective reduction of the pyrroline intermediate using sodium borohydride (NaBH₄) to yield racemic pyrrolidine. The racemate is then subjected to diastereomeric salt resolution using a chiral acid (e.g., Di-p-toluoyl-D-tartaric acid).

• Causality & Limitations: While operationally simple, this route is thermodynamically capped at a 50% theoretical yield. The unwanted enantiomer must be discarded (or painstakingly racemized), leading to massive solvent consumption during repeated recrystallizations and a prohibitively high Environmental Factor (E-factor).

Route B: Asymmetric Hydrogenation (AH)

This route utilizes transition-metal catalysis (typically Iridium or Ruthenium) paired with bulky chiral ligands (e.g., Ir-f-phamidol) to perform a direct asymmetric reduction of the imine[2].

• Causality & Performance: The rigid steric pocket created by the chiral ferrocene-based ligand forces the cyclic imine to coordinate in a specific geometry. This ensures that the hydride transfer from the metal center occurs exclusively from the Re face of the imine. It is highly efficient but leaves heavy metal residues that must be rigorously scavenged to meet API regulatory limits (<10 ppm).

Route C: Biocatalytic Imine Reduction (IRED)

This green-chemistry route employs engineered Imine Reductases (IRED) to reduce the cyclic imine with exquisite enantioselectivity[3][4].

• Causality & Performance: IREDs utilize NADPH as a hydride donor. Because stoichiometric NADPH is economically unfeasible at a process scale, the system is coupled with a Glucose Dehydrogenase (GDH) recycling cascade. GDH uses cheap glucose to continuously regenerate NADPH from NADP⁺. The enzyme's chiral active site provides absolute stereocontrol, eliminating the need for downstream chiral purification.

Quantitative Performance Data

The following table summarizes the extrapolated process data for the three routes at a 10-kg pilot scale.

Process Metric	Route A: Classical Resolution	Route B: Asymmetric Hydrogenation	Route C: Biocatalytic IRED
Overall Yield	32 - 35%	88 - 92%	90 - 95%
Enantiomeric Excess (ee)	>99.0% (after 2x recryst.)	96.0 - 98.0%	>99.5%
E-Factor (kg waste / kg product)	> 150	40 - 60	15 - 25
Catalyst Loading	N/A (Stoichiometric)	0.01 - 0.1 mol%	1 - 5 wt% (Enzyme)
Metal Residue Risk	Low	High (Requires Scavenging)	None
Primary Scalability Bottleneck	Volumetric productivity / Waste	O₂ sensitivity / High-pressure H₂	Substrate inhibition / Reactor volume

Visual Workflows

Figure 1: Divergent synthetic workflows from the common pyrroline intermediate to the chiral target.

Figure 2: Biocatalytic cofactor recycling system utilizing GDH to sustain the IRED reaction.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating critical In-Process Controls (IPCs) to verify causality and reaction success before proceeding to downstream steps.

Protocol 1: Asymmetric Hydrogenation (Route B)

Objective: Reduce the pyrroline intermediate using an Ir(I) catalyst.

• Catalyst Activation & Degassing: Dissolve the pyrroline intermediate (1.0 eq) in anhydrous Methanol. Causality: Ir(I) pre-catalysts are highly susceptible to irreversible oxidation by atmospheric oxygen, which will instantly kill the catalytic cycle. Sparge the solution with Argon for 30 minutes. Add the Ir-f-phamidol catalyst (0.05 mol%).

• Pressurization & Reaction: Transfer the mixture to a high-pressure Hastelloy reactor. Pressurize with H₂ gas to 30 bar and heat to 50°C. Causality: High H₂ pressure drives the equilibrium forward and increases the turnover frequency (TOF) of the metal center.

• In-Process Control (IPC) & Self-Validation: After 12 hours, withdraw a 0.1 mL aliquot under positive Argon pressure. Filter through a short silica plug to remove the metal and analyze via chiral Supercritical Fluid Chromatography (SFC). Validation Gate: The reaction is only considered complete when the starting imine is <1% AUC and the ee is >96%.

• Quench & Metal Scavenging: Vent the H₂ gas. Add SiliaMetS® Thiol resin (20 wt%) and stir for 4 hours at 40°C. Causality: The thiol groups covalently bind the free Iridium, ensuring the final intermediate passes the <10 ppm heavy metal specification required for API synthesis. Filter and concentrate.

Protocol 2: Biocatalytic Imine Reduction (Route C)

Objective: Enantioselective reduction using an engineered IRED with GDH recycling.

• Buffer & Cofactor Preparation: In a bioreactor, prepare a 100 mM Potassium Phosphate buffer. Add Glucose (1.5 eq), NADP⁺ (0.05 eq), GDH (1 wt%), and the engineered (R)-selective IRED (2 wt%).

• Substrate Addition & pH-Stat Control: Add the pyrroline intermediate (100 g/L) dissolved in 5% v/v DMSO. Initiate the reaction at 30°C. Causality: Cyclic imines exist in a dynamic equilibrium with their open-chain amino-ketone forms. At low pH, hydrolysis to the ketone is favored; at high pH, the enzymes denature. Maintain a strict pH of 7.5 using an automated pH-stat titrating 1M NaOH.

• In-Process Control (IPC) & Self-Validation: The reduction of the imine consumes protons. Therefore, the automated base addition curve serves as a real-time kinetic monitor. Validation Gate: When base consumption plateaus, take a 50 µL aliquot, quench with Acetonitrile, centrifuge to pellet the proteins, and analyze the supernatant via LC-MS. Proceed only when mass balance confirms >98% conversion.

• Downstream Processing (DSP): Adjust the pH to 10.0 using 5M NaOH to deprotonate the product pyrrolidine (making it lipophilic). Extract with Methyl tert-butyl ether (MTBE) (3x volumes). Causality: The high pH ensures the amine is uncharged, driving it completely into the organic phase while leaving the denatured proteins and cofactors in the aqueous waste. Concentrate to yield the optically pure oil.

References

• WO 2013/088256 A1 - Substituted pyrazolo[1,5-a]pyridine compounds as Trk family protein kinase inhibitors (Details the synthesis and use of (R)-2-(5-Fluoro-2-methoxyphenyl)pyrrolidine as a critical intermediate).1

• The Journal of Organic Chemistry (2024) - PPM Ir-f-phamidol-Catalyzed Asymmetric Hydrogenation of γ-Amino Ketones Followed by Stereoselective Cyclization for Construction of Chiral 2-Aryl-pyrrolidine Pharmacophores. 2

• ChemCatChem (2015) - Imine Reductase Biocatalyst for the Asymmetric Reduction of Cyclic Imines. 4

• CN118909993A - Imine reductase mutant and application thereof in synthesis of optically pure 2-arylpyrrolidine. 3

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• 4. Enantioselective Single and Dual α-C–H Bond Functionalization of Cyclic Amines via Enzymatic Carbene Transfer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Binding Kinetics of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine and Its Unfluorinated Analog

This guide provides a comprehensive analysis of the binding kinetics of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine compared to its unfluorinated counterpart, 2-(2-methoxyphenyl)pyrrolidine. We will delve into the profound impact of strategic fluorination on molecular interactions, a cornerstone of modern medicinal chemistry. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, data-driven comparisons.

The pyrrolidine scaffold is a privileged structure in drug discovery, appearing in numerous FDA-approved drugs.[1][2] Its three-dimensional nature allows for excellent exploration of pharmacophore space.[1] Strategic modifications to this core, such as the introduction of a fluorine atom, can dramatically alter a compound's pharmacokinetic and pharmacodynamic properties.[3][4][5] Fluorination is a key strategy used by medicinal chemists to enhance metabolic stability, binding affinity, and other crucial drug-like characteristics.[3][4][6][7] This guide will illuminate these effects through a focused comparison of a fluorinated pyrrolidine derivative and its direct analog.

For the purpose of this guide, we will consider a hypothetical scenario where these ligands are targeting the Dopamine Transporter (DAT), a well-established target for neuropsychiatric disorders where pyrrolidine-based molecules have shown activity.[8][9][10][11]

The Critical Role of Fluorine in Modulating Binding Affinity

The introduction of a fluorine atom can enhance binding affinity through several mechanisms.[3] These include direct interactions with the protein target and indirect effects on the polarity of adjacent functional groups.[3] The high electronegativity of fluorine can lead to favorable electrostatic interactions and can also influence the conformation of the molecule, pre-organizing it for a more favorable binding pose.[12][13]

Comparative Binding Kinetics: A Data-Driven Analysis

To quantitatively assess the impact of the 5-fluoro substitution, we will examine the association rate (k_on), dissociation rate (k_off), and the resulting equilibrium dissociation constant (K_D). The following data, presented for illustrative purposes, was generated using Surface Plasmon Resonance (SPR), a powerful label-free technique for real-time monitoring of molecular interactions.[14][15][16]

Compound	Structure	k_on (M⁻¹s⁻¹)	k_off (s⁻¹)	K_D (nM)
2-(2-methoxyphenyl)pyrrolidine		1.2 x 10⁵	2.5 x 10⁻³	20.8
2-(5-Fluoro-2-methoxyphenyl)pyrrolidine		1.8 x 10⁵	8.5 x 10⁻⁴	4.7

Data Interpretation:

The illustrative data clearly demonstrates the significant impact of the 5-fluoro substitution.

• Association Rate (k_on): The fluorinated analog exhibits a moderately faster on-rate, suggesting that the fluorine atom may contribute to more rapid initial binding to the target, potentially through favorable electrostatic interactions that steer the molecule into the binding pocket.

• Dissociation Rate (k_off): The most dramatic difference is observed in the off-rate. The fluorinated compound dissociates from the DAT almost three times more slowly than its unfluorinated counterpart. This indicates a more stable drug-receptor complex, a key factor that can contribute to prolonged pharmacological effects.[9]

• Equilibrium Dissociation Constant (K_D): The combined effect of a faster on-rate and a significantly slower off-rate results in a more than four-fold improvement in binding affinity (a lower K_D value) for the fluorinated analog.

These hypothetical results are consistent with documented cases where fluorination enhances binding affinity.[3][17] The increased stability of the ligand-protein complex can be attributed to the unique properties of the C-F bond, which can participate in favorable interactions within the binding site.[13]

Experimental Design and Protocols

The following section details the experimental workflow for obtaining the binding kinetics data presented above using Surface Plasmon Resonance (SPR).

Experimental Workflow: Surface Plasmon Resonance (SPR)

Caption: SPR experimental workflow for kinetic analysis.

Step-by-Step SPR Protocol

• Immobilization of the Dopamine Transporter (DAT):

  • A sensor chip (e.g., a CM5 chip) is activated using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • A solution of purified DAT in a suitable buffer (e.g., 10 mM sodium acetate, pH 5.0) is injected over the activated surface. The primary amines on the protein surface react with the activated esters on the chip, forming a covalent bond.

  • Any remaining active esters on the surface are deactivated by injecting a solution of ethanolamine-HCl.

• Analyte Preparation:

  • Stock solutions of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine and 2-(2-methoxyphenyl)pyrrolidine are prepared in 100% DMSO.

  • A dilution series of each analyte is prepared in a running buffer (e.g., HBS-EP+ buffer) with a final DMSO concentration not exceeding 1-5% to avoid artifacts.[18]

• Kinetic Analysis:

  • The running buffer is flowed over the sensor surface to establish a stable baseline.

  • Association Phase: Each concentration of the analyte is injected over the immobilized DAT surface for a defined period, allowing the binding interaction to be monitored in real-time.

  • Dissociation Phase: The analyte injection is stopped, and the running buffer is flowed over the surface, allowing the dissociation of the analyte from the DAT to be monitored.

  • Regeneration: After each cycle, the sensor surface is regenerated by injecting a solution that disrupts the ligand-protein interaction without denaturing the immobilized protein (e.g., a short pulse of low pH buffer or a high salt concentration).

• Data Analysis:

  • The resulting sensorgrams (plots of response units vs. time) are processed by subtracting the signal from a reference flow cell.

  • The association and dissociation curves are then globally fitted to a suitable kinetic model (e.g., a 1:1 Langmuir binding model) to determine the k_on, k_off, and K_D values.[19]

Hypothetical Signaling Pathway Context

The Dopamine Transporter is a crucial regulator of dopaminergic signaling in the brain.[11] By inhibiting the reuptake of dopamine from the synaptic cleft, ligands that bind to DAT can prolong the action of dopamine at its postsynaptic receptors, such as the D1 and D2 receptors.

Caption: Simplified Dopaminergic Signaling Pathway.

Conclusion

The strategic incorporation of a single fluorine atom in 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine can lead to a significant enhancement in binding affinity for the Dopamine Transporter compared to its unfluorinated analog. This improvement, as illustrated by our hypothetical data, is primarily driven by a slower dissociation rate, resulting in a more stable ligand-receptor complex. This guide underscores the power of fluorination as a tool in medicinal chemistry to fine-tune the kinetic properties of a lead compound, ultimately influencing its pharmacological profile. The provided experimental framework offers a robust methodology for researchers to conduct similar comparative studies.

References

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Available from: [Link]

• Fluorinated Building Blocks in Drug Design: Why They Matter - Apollo Scientific. Available from: [Link]

• SPR Across the Spectrum: Enabling Discovery of Small and Large Molecules. Available from: [Link]

• Pyrrolidine Derivatives in Modern Drug Discovery: Emerging Structure Activity Relationships and Dual Antidiabetic-Anticancer Potential - PubMed. Available from: [Link]

• The role of fluorine in medicinal chemistry - Taylor & Francis. Available from: [Link]

• Fluorine as a key element in modern drug discovery and development | LE STUDIUM. Available from: [Link]

• The role of fluorine in medicinal chemistry - PubMed. Available from: [Link]

• The Many Roles for Fluorine in Medicinal Chemistry - ACS Publications. Available from: [Link]

• 2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogues: a promising class of monoamine uptake inhibitors - PubMed. Available from: [Link]

• Measurement of Small Molecule Binding Kinetics on a Protein Microarray by Plasmonic-Based Electrochemical Impedance Imaging | Analytical Chemistry - ACS Publications. Available from: [Link]

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